Linalool-d5

Core Science & Biosynthesis

A Technical Guide to the Isotopic Purity and Analysis of Linalool-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity and analysis of Linalool-d5, a deuterated form of the naturally occurring terpene alcohol, linalool (B1675412). This document is intended for researchers, scientists, and drug development professionals who utilize Linalool-d5 as an internal standard in quantitative analyses or in metabolic studies. It details the importance of isotopic purity, methods for its determination, and provides representative data and experimental protocols.

Linalool, a chiral molecule existing as (S)-(+)-linalool and (R)-(-)-linalool, is found in over 200 plant species and is widely used in fragrances, food, and pharmaceuticals. Deuterated linalool, such as Linalool-d5, serves as an invaluable tool in analytical chemistry, particularly in mass spectrometry-based quantification, where it is used as an internal standard to improve accuracy and precision by correcting for variations during sample preparation and analysis.[1] The replacement of five hydrogen atoms with deuterium (B1214612) results in a mass shift that allows for its differentiation from the endogenous, non-labeled linalool.

Isotopic Purity Data

The isotopic purity of a deuterated standard is a critical parameter that defines its quality and suitability for use in quantitative assays. A high isotopic purity minimizes interference from partially deuterated or non-deuterated species, ensuring accurate measurement. While a specific certificate of analysis for a single batch of Linalool-d5 is not publicly available, the following table summarizes representative quantitative data for isotopic purity based on typical specifications for commercially available standards, which often state a minimum purity of 95%.

Isotopic Species	Mass Difference (vs. d0)	Representative Abundance (%)
Linalool-d5	+5	> 95.0
Linalool-d4	+4	< 3.0
Linalool-d3	+3	< 1.5
Linalool-d2	+2	< 0.5
Linalool-d1	+1	< 0.1
Linalool-d0	0	< 0.01

Note: The data presented in this table is representative and may vary between different batches and manufacturers. It is crucial to refer to the certificate of analysis provided with the specific lot of Linalool-d5 being used.

Experimental Protocols for Isotopic Purity Determination

The determination of isotopic purity for deuterated compounds like Linalool-d5 is primarily accomplished using mass spectrometry, often coupled with a chromatographic separation technique such as gas chromatography (GC-MS). Nuclear Magnetic Resonance (NMR) spectroscopy is also a powerful tool for confirming the positions of deuterium incorporation.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a cornerstone technique for assessing the isotopic distribution of volatile compounds like linalool.[2]

Methodology:

• Sample Preparation: A dilute solution of Linalool-d5 is prepared in a volatile organic solvent (e.g., methanol (B129727) or ethyl acetate).

• Gas Chromatographic Separation:

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm x 0.25 µm), is typically used.[2]

  • Carrier Gas: Helium is used as the carrier gas at a constant flow rate of approximately 1 mL/min.[2]

  • Oven Temperature Program:

    • Initial temperature: 60°C, held for 2 minutes.[2]

    • Ramp: Increase to 240°C at a rate of 5°C/min.[2]

    • Final hold: Hold at 240°C for 5 minutes.[2]

  • Injector Temperature: 250°C.[2]

• Mass Spectrometric Analysis:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard.[2]

  • MS Transfer Line Temperature: 280°C.[2]

  • Scan Range: A mass-to-charge ratio (m/z) range of 40-200 is appropriate to capture the molecular ion and key fragments of both deuterated and non-deuterated linalool.

• Data Analysis: The mass spectrum of the Linalool-d5 peak is analyzed to determine the relative abundances of the different isotopic species. The molecular ion (M+) of unlabeled linalool (d0) is at m/z 154, while for Linalool-d5, it is expected at m/z 159. The relative intensities of the ion signals at m/z 154 through 159 are used to calculate the isotopic distribution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is used to confirm the absence of protons at the sites of deuteration, thereby confirming the isotopic labeling pattern.

Methodology:

• Sample Preparation: The Linalool-d5 sample is dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃).

• Data Acquisition:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire the proton spectrum.[2]

• Data Analysis: The ¹H NMR spectrum is integrated to quantify the signals corresponding to the remaining protons in the molecule. The absence or significant reduction of signals at specific chemical shifts confirms the positions of deuterium incorporation.

Visualizing Experimental Workflows and Logical Relationships

To further elucidate the processes involved in the analysis of Linalool-d5, the following diagrams, generated using the DOT language, illustrate a typical experimental workflow and a representative mass spectral fragmentation pattern.

Caption: Workflow for Isotopic Purity Analysis of Linalool-d5 by GC-MS.

Caption: Representative Mass Spectral Fragmentation of Linalool-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Physicochemical Properties of Deuterated Linalool

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of deuterated linalool (B1675412), a valuable tool in various scientific fields, including drug metabolism studies, mechanistic investigations, and as an internal standard in analytical chemistry. This document details the effects of deuterium (B1214612) substitution on the physicochemical characteristics of linalool, offers detailed experimental protocols for its analysis, and explores its metabolic pathways.

Introduction to Deuterated Linalool

Linalool is a naturally occurring chiral terpene alcohol found in many flowers and spice plants. It exists as two enantiomers: (S)-(+)-linalool (coriandrol) and (R)-(-)-linalool (licareol).[1] Deuterated linalool is an isotopologue of linalool where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. This isotopic substitution, while minimally altering the molecule's overall structure and biological activity in many cases, imparts a significant change in mass. This mass difference is the foundation of its utility in research, particularly in studies involving kinetic isotope effects and as a mass-distinguishable internal standard for quantitative analysis.[1] A common commercially available form is (±)-Linalool-d3, where three deuterium atoms are incorporated.[1][2]

The substitution of hydrogen with deuterium results in a stronger C-D bond compared to the C-H bond. This difference in bond strength leads to the kinetic isotope effect (KIE), where reactions involving the cleavage of a C-D bond proceed at a slower rate than those involving a C-H bond.[1] This phenomenon is a powerful tool for elucidating reaction mechanisms and understanding metabolic pathways.[1]

Physicochemical Properties

The introduction of deuterium into the linalool molecule influences its physical properties due to the increased mass and slight changes in bond vibrational energies. While extensive experimental data for all possible deuterated linalool isotopologues is not widely published, general principles of isotope effects on physical properties allow for reliable estimations. Deuterated compounds typically exhibit slightly higher boiling points, densities, and refractive indices compared to their non-deuterated counterparts.[1]

Quantitative Data Summary

The following tables summarize the available quantitative physicochemical data for linalool and a common deuterated analogue, (±)-Linalool-d3.

Table 1: General Physicochemical Properties

Property	Linalool	(±)-Linalool-d3	Data Source(s)
Molecular Formula	C₁₀H₁₈O	C₁₀H₁₅D₃O	[2][3]
Molecular Weight	154.25 g/mol	157.3 g/mol	[2][3]
Appearance	Colorless liquid	Neat oil	[2][3]
Odor	Floral, with a touch of spiciness	Not specified	[4]
Solubility	Practically insoluble in water; miscible with alcohol and ether	Slightly soluble in Chloroform, Ethyl Acetate, and Methanol	[2][5]

Table 2: Physical Constants

Property	Linalool	(±)-Linalool-d3	Data Source(s)
Boiling Point	198-200 °C at 760 mmHg	Expected to be slightly higher than linalool	[1][5]
Density	~0.8622 g/cm³ at 20 °C	Expected to be slightly higher than linalool	[1][5]
Refractive Index	~1.4604 at 22 °C	Expected to be slightly higher than linalool	[1][5]

Experimental Protocols

Synthesis of (±)-Linalool-d3

A common method for the synthesis of deuterated linalool involves the use of deuterated precursors. For instance, (±)-linalool-d3 can be synthesized from a deuterated Grignard reagent and a suitable ketone.[1]

Reaction Scheme:

Caption: Synthesis of (±)-Linalool-d3 via Grignard Reaction.

Protocol:

• Preparation of Vinyl-d3-magnesium bromide: React vinyl bromide-d3 with magnesium turnings in anhydrous diethyl ether under an inert atmosphere (e.g., argon) to form the Grignard reagent.[1]

• Grignard Reaction: To a solution of 6-methyl-5-hepten-2-one in anhydrous diethyl ether, slowly add the prepared vinyl-d3-magnesium bromide solution at 0°C.[1]

• Workup: After the reaction is complete, quench the reaction mixture by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.[1]

• Extraction: Extract the aqueous layer with diethyl ether. The organic layers should be combined, washed with brine, and dried over anhydrous sodium sulfate.[1]

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel to obtain pure (±)-linalool-d3.[1]

Analytical Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a primary technique for the analysis of deuterated linalool, enabling its separation from the non-deuterated form and its quantification.[1]

Caption: General workflow for GC-MS analysis.

Typical GC-MS Parameters:

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm x 0.25 µm), is suitable.[1]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[1]

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.[1]

  • Ramp: Increase to 240°C at a rate of 5°C/min.[1]

  • Final hold: Hold at 240°C for 5 minutes.[1]

• Injector Temperature: 250°C.[1]

• MS Transfer Line Temperature: 280°C.[1]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

• Scan Range: m/z 40-300.[1]

The mass spectrum of linalool-d3 (B567113) will show a molecular ion peak (M+) at m/z 157, which is three mass units higher than that of non-deuterated linalool (m/z 154). The fragmentation pattern will also be shifted for fragments containing the deuterium labels.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to confirm the position and extent of deuterium incorporation.[1]

Typical ¹H NMR Parameters:

• Solvent: Chloroform-d (CDCl₃).[1]

• Spectrometer: 400 MHz or higher.[1]

• Pulse Sequence: A standard single-pulse experiment.[1]

• Number of Scans: 16 or higher for a good signal-to-noise ratio.[1]

In the ¹H NMR spectrum of linalool-d3, the signals corresponding to the protons on the vinyl group will be absent or significantly reduced in intensity, confirming successful deuteration at these positions. ²H NMR can also be performed to directly observe the deuterium signals.[1]

Metabolic Pathways

Linalool is metabolized in vivo primarily by cytochrome P450 (CYP) enzymes in the liver. The main metabolic pathways involve hydroxylation and epoxidation.[1] The use of deuterated linalool can help to determine the relative contributions of these pathways by observing the kinetic isotope effects at different positions.[1]

Caption: Cytochrome P450-mediated metabolism of linalool.

Conclusion

Deuterated linalool is an invaluable tool for researchers in chemistry, biology, and pharmacology. Its unique physical and chemical properties, stemming from the mass difference between hydrogen and deuterium, enable detailed investigations into reaction mechanisms, metabolic pathways, and quantitative analysis. The methodologies and data presented in this guide provide a foundational understanding for professionals working with this important isotopologue.

References

• 1. benchchem.com [benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Linalool | C10H18O | CID 6549 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Linalool - Wikipedia [en.wikipedia.org]
• 5. Linalool [drugfuture.com]

A Technical Guide to Commercially Available Linalool-d5 Standards for Researchers

For researchers, scientists, and drug development professionals, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reliable quantitative analytical data. This guide provides an in-depth overview of commercially available Linalool-d5, a deuterated analog of the terpene alcohol linalool (B1675412), widely used as an internal standard in mass spectrometry-based analyses.

This document details the specifications of commercially available Linalool-d5 standards, provides comprehensive experimental protocols for its use in Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and illustrates key analytical workflows and biological pathways.

Commercially Available Linalool-d5 Standards

The selection of a high-quality Linalool-d5 standard is critical for the accuracy of quantitative studies. Key parameters to consider are chemical and isotopic purity. The following table summarizes the specifications of Linalool-d5 standards available from various commercial suppliers.

Supplier	Product Number	CAS Number	Molecular Formula	Chemical Purity	Isotopic Purity
BOC Sciences	BLP-008817	159592-39-9	C10H13D5O	Information not readily available	Information not readily available
Alfa Chemistry	ACM159592399	159592-39-9	C10H13D5O	≥95%	Information not readily available
HPC Standards	684201	159592-39-9	C10H13D5O	Information not readily available	Information not readily available
MedChemExpress	HY-152052S	159592-39-9	C10H13D5O	≥99.0%	Information not readily available
LGC Standards (TRC)	L465952	159592-39-9	C10H13D5O	Information not readily available	Information not readily available

Experimental Protocols for Linalool Quantification using Linalool-d5

The use of a deuterated internal standard like Linalool-d5 is the gold standard for precise and accurate quantification as it effectively corrects for variations during sample preparation and instrumental analysis.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a robust technique for the analysis of volatile compounds like linalool. The following is a general protocol that can be adapted for various sample matrices.

1. Sample Preparation:

• Standard Solution Preparation: Prepare stock solutions of non-labeled linalool and Linalool-d5 in a high-purity solvent such as methanol (B129727) or ethanol.

• Calibration Standards: Create a series of calibration standards by serially diluting the linalool stock solution to cover the desired concentration range. Each calibration standard must be fortified with a constant and known concentration of the Linalool-d5 internal standard.

• Sample Extraction: The extraction method will depend on the sample matrix.

  • Essential Oils: Accurately weigh a known amount of the essential oil, add a precise amount of the Linalool-d5 internal standard solution, and dilute with a suitable solvent (e.g., hexane (B92381) or methanol).

  • Plant Material: Homogenize a known weight of the plant material in a solvent containing the Linalool-d5 internal standard. The mixture can then be sonicated and centrifuged to separate the extract.

  • Beverages: Perform liquid-liquid extraction or solid-phase extraction (SPE) to isolate and concentrate linalool. The Linalool-d5 internal standard should be added prior to extraction.

• Final Sample Preparation: Mix an aliquot of the sample extract with the internal standard solution before GC-MS analysis.[2]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: A system equipped with a mass selective detector (MSD).

• Column: A non-polar or medium-polar capillary column (e.g., DB-5ms, HP-5ms) is typically suitable for terpene separation.

• Injector: Split/splitless injector, often operated in splitless mode for trace analysis.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A typical program starts at a low temperature (e.g., 60°C), holds for a few minutes, and then ramps up to a higher temperature (e.g., 240°C) to ensure separation of analytes.[2]

• Mass Spectrometer: Can be operated in full scan mode for qualitative analysis or, more commonly for quantification, in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity by monitoring specific ions for both linalool and Linalool-d5.[2]

3. Data Analysis:

• Quantification is based on the ratio of the peak area of the analyte (linalool) to the peak area of the internal standard (Linalool-d5).

• A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their corresponding concentrations.

• The concentration of linalool in unknown samples is then determined by interpolating their peak area ratios from the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS offers high sensitivity and selectivity, making it particularly suitable for the analysis of linalool in complex biological matrices.

1. Sample Preparation:

• Standard and Sample Preparation: Similar to the GC-MS protocol, prepare calibration standards and add Linalool-d5 to all samples and standards.

• For Biological Samples (e.g., Plasma, Serum):

  • Protein Precipitation: Add a cold organic solvent like acetonitrile (B52724) to the sample to precipitate proteins.

  • Liquid-Liquid Extraction or SPE: Further clean up the sample to remove matrix interferences.

  • Reconstitution: Evaporate the solvent and reconstitute the residue in the mobile phase.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with water and an organic solvent (e.g., acetonitrile or methanol), often with additives like formic acid to improve ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode is ideal for quantitative analysis. Specific precursor-to-product ion transitions for both linalool and Linalool-d5 are monitored.

3. Data Analysis:

• The data analysis follows the same principles as the GC-MS method, using the peak area ratio of the analyte to the internal standard to calculate the concentration from a calibration curve.

Visualizing Analytical and Biological Processes

To aid in the understanding of the analytical workflow and a key biological interaction of linalool, the following diagrams are provided.

Caption: Workflow for Linalool Quantification using Linalool-d5.

Linalool has been identified as a competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, a key player in excitatory neurotransmission in the central nervous system. This interaction is a subject of interest in neuropharmacology.[1]

Caption: Linalool's interaction with the NMDA receptor.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]

A Technical Guide to the Natural Abundance of Linalool Isotopes for Researchers and Drug Development Professionals

Introduction: Linalool (B1675412), a naturally occurring terpene alcohol, is a key component in the essential oils of numerous aromatic plants. Its distinct enantiomers, (R)-(-)-linalool and (S)-(+)-linalool, contribute to the characteristic fragrances of plants like lavender and coriander. The authentication of linalool's origin is critical in the flavor, fragrance, and pharmaceutical industries to ensure product quality and prevent adulteration with synthetic analogues. This technical guide provides an in-depth overview of the natural isotopic abundance of linalool and the analytical methodologies employed for its determination, tailored for researchers, scientists, and drug development professionals.

Isotopic Composition of Linalool: A Tool for Authenticity

The isotopic composition of organic compounds, including linalool, is a powerful indicator of their botanical and geographical origin, as well as their synthetic or natural status. The stable isotope ratios of carbon (¹³C/¹²C), hydrogen (²H/¹H or D/H), and oxygen (¹⁸O/¹⁶O) are of particular interest. These ratios are expressed in the delta (δ) notation in parts per thousand (‰) relative to international standards.

While the overall carbon-13 or deuterium (B1214612) content may not always be sufficient to differentiate between natural and synthetic linalool, the analysis of site-specific isotope ratios and a multi-element isotopic approach provides a more robust authentication method.[1]

Quantitative Isotopic Data for Linalool

The following table summarizes the reported isotopic values for linalool from various natural and synthetic sources. These values are indicative and can vary based on factors such as plant metabolism, geographical location, and climatic conditions.

Source of Linalool	Enantiomer	Isotope	δ Value (‰)	Reference
Natural (general range)	(R)-(-)-linalool	δ¹⁸O	-18 to +5.8	[2]
Synthetic (from cis-pinane)	Racemic	δ¹⁸O	+13.7 to +16.8	[2]
Lavender Oil (authentic)	(R)-(-)-linalool	δ²H (V-SMOW)	Characteristic ranges	[3]
Synthetic Linalool	Racemic	δ²H (V-SMOW)	Differentiated from natural	[3]

Note: V-SMOW (Vienna Standard Mean Ocean Water) and V-PDB (Vienna Pee Dee Belemnite) are the international standards for hydrogen and carbon isotope ratios, respectively. The enantiomeric purity is also a key indicator of authenticity, with natural sources often exhibiting a high enantiomeric excess of one form, whereas synthetic linalool is typically racemic.[2]

Experimental Protocol: Determination of Linalool Isotope Ratios by GC-IRMS

The primary analytical technique for determining the compound-specific isotope ratios of volatile compounds like linalool is Gas Chromatography-Isotope Ratio Mass Spectrometry (GC-IRMS). This method combines the separation power of gas chromatography with the high precision of isotope ratio mass spectrometry.

I. Sample Preparation

• Essential Oil Dilution: Dilute the essential oil sample containing linalool in a suitable solvent (e.g., hexane (B92381) or acetone) to an appropriate concentration for GC analysis. A typical dilution might be 1:5 (v/v).[4]

• Standard Preparation: Prepare a standard solution of authentic linalool with a known isotopic composition for instrument calibration and quality control.[4]

II. Instrumentation

• Gas Chromatograph (GC): Equipped with a capillary column suitable for the separation of terpenes. A common choice is a DB-Wax or DB-5 column.[4][5]

• Combustion Interface (for δ¹³C): The GC is coupled to a combustion reactor (typically a ceramic tube containing copper oxide) heated to a high temperature (e.g., 950°C). The eluted compounds are combusted to CO₂.

• Pyrolysis/Thermal Conversion Interface (for δ²H): For hydrogen isotope analysis, the GC is connected to a pyrolysis reactor (a ceramic tube) heated to a very high temperature (e.g., 1450°C). The organic compounds are pyrolyzed to H₂ gas.

• Isotope Ratio Mass Spectrometer (IRMS): A high-precision mass spectrometer designed to measure the relative abundance of different isotopes in the analyte gas (CO₂ or H₂).

III. Analytical Procedure

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC injector port.[4]

• Chromatographic Separation: The components of the sample are separated based on their volatility and interaction with the stationary phase of the GC column. The temperature program of the GC oven is optimized to achieve good separation of linalool from other components in the essential oil.[4]

• Conversion to Analyte Gas: As the separated compounds elute from the GC column, they are directed to the appropriate interface (combustion or pyrolysis) where they are quantitatively converted into CO₂ (for ¹³C analysis) or H₂ (for ²H analysis).

• Isotopic Analysis: The resulting gas is introduced into the ion source of the IRMS. The ions of different masses (e.g., m/z 44, 45, and 46 for CO₂; m/z 2 and 3 for H₂) are separated by a magnetic field and their intensities are measured by multiple collectors simultaneously.

• Data Processing: The measured ion beam intensities are used to calculate the isotope ratios (e.g., ¹³C/¹²C, ²H/¹H). These ratios are then converted to δ values using the calibrated reference gas.

Visualization of Analytical Workflow

The following diagram illustrates the general workflow for the determination of the natural abundance of linalool isotopes.

Caption: Workflow for Linalool Isotope Analysis.

Signaling Pathways and Logical Relationships

While traditional signaling pathways are not directly applicable to isotopic analysis, a logical relationship diagram can illustrate the factors influencing the final isotopic signature of linalool.

Caption: Factors Influencing Linalool's Isotopic Signature.

References

• 1. Authentication of essential oils containing linalool and linalyl acetate by isotopic methods [agris.fao.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. oaji.net [oaji.net]
• 5. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Mass Spectrum of Linalool-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the mass spectrum of Linalool-d5, a deuterated isotopologue of the naturally occurring terpene alcohol, linalool (B1675412). The inclusion of five deuterium (B1214612) atoms significantly influences its mass spectral fragmentation pattern, making it an invaluable internal standard for quantitative mass spectrometry-based assays. This document outlines the expected fragmentation patterns, provides detailed experimental protocols for its analysis, and presents key data in a structured format for ease of comparison.

Introduction to Linalool-d5

Linalool-d5 is a stable isotope-labeled version of linalool, where five hydrogen atoms have been replaced by deuterium. This isotopic substitution results in a molecule that is chemically identical to linalool in its biological and chemical reactivity but has a higher mass. This property is leveraged in mass spectrometry to differentiate it from the endogenous, non-labeled linalool, allowing for precise and accurate quantification in complex matrices. Linalool itself is a chiral molecule, existing as (S)-(+)-linalool and (R)-(-)-linalool, and its deuterated forms are crucial for stereospecific metabolic and pharmacokinetic studies.

Mass Spectrum of Linalool-d5

The mass spectrum of Linalool-d5 is characterized by a shift in the mass-to-charge ratio (m/z) of the molecular ion and its fragments compared to unlabeled linalool. The molecular weight of linalool is 154.25 g/mol , while Linalool-d5 has a molecular weight of approximately 159.28 g/mol .

Predicted Electron Ionization (EI) Mass Spectrum Data

The following table summarizes the predicted major fragment ions of Linalool-d5 under electron ionization (EI) at 70 eV, based on the known fragmentation of linalool and the location of the deuterium atoms on the vinyl group and adjacent carbons.

Predicted m/z	Proposed Fragment Ion	Corresponding Linalool Fragment (m/z)	Predicted Relative Intensity
159	[C₁₀H₁₃D₅O]⁺• (Molecular Ion)	154	Low
141	[C₁₀H₁₂D₅]⁺	136 ([M-H₂O]⁺•)	Moderate
126	[C₉H₁₀D₅]⁺	121 ([M-H₂O-CH₃]⁺)	Moderate
98	[C₇H₈D₃]⁺	93	High
82	[C₆H₆D₃]⁺	77	Moderate
74	[C₄H₃D₄]⁺	69	High

Fragmentation Pathway of Linalool-d5

The fragmentation of Linalool-d5 in a mass spectrometer is initiated by the ionization of the molecule, typically through the removal of an electron from the oxygen atom, forming a molecular ion ([M]⁺•) at m/z 159. This high-energy ion then undergoes a series of fragmentation reactions to produce smaller, more stable ions.

Caption: Proposed fragmentation pathway of Linalool-d5.

Experimental Protocols

Accurate analysis of Linalool-d5 requires optimized experimental conditions. Gas Chromatography-Mass Spectrometry (GC-MS) is the most common technique for the analysis of volatile compounds like linalool and its deuterated analogs.

Sample Preparation

The sample preparation protocol will vary depending on the matrix. A general protocol for the extraction of linalool from a liquid matrix is provided below.

• Internal Standard Spiking: Add a known amount of Linalool-d5 solution to the sample.

• Liquid-Liquid Extraction:

  • To 1 mL of the sample, add 2 mL of a non-polar solvent (e.g., hexane (B92381) or diethyl ether).

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the organic (upper) layer to a clean vial.

• Drying and Concentration:

  • Add a small amount of anhydrous sodium sulfate (B86663) to the organic extract to remove any residual water.

  • If necessary, concentrate the sample under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., hexane) to the desired final volume for GC-MS analysis.

GC-MS Parameters

The following are typical GC-MS parameters for the analysis of Linalool-d5. Optimization may be required for specific instruments and applications.

Parameter	Value
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL (splitless mode)
Oven Program	Initial temp 60 °C for 2 min, ramp to 240 °C at 10 °C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230 °C
Transfer Line Temp	280 °C
Mass Range	m/z 40-350
Acquisition Mode	Full Scan and/or Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) for Quantification

For highly sensitive and selective quantification, Selected Ion Monitoring (SIM) mode is employed. The characteristic ions of both non-deuterated linalool and Linalool-d5 are monitored.

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Linalool	93	71	121
Linalool-d5	98	74	126

Logical Workflow for Quantitative Analysis

The use of Linalool-d5 as an internal standard is a cornerstone of accurate quantification. The workflow ensures that any variability during sample preparation and analysis is accounted for.

Caption: Workflow for quantitative analysis using Linalool-d5.

Conclusion

The understanding of the mass spectrum of Linalool-d5 is fundamental for its application in high-precision quantitative studies. The predictable shift in its fragmentation pattern compared to its non-deuterated counterpart allows for its effective use as an internal standard. The detailed protocols and data presented in this guide serve as a comprehensive resource for researchers and scientists in the fields of analytical chemistry, drug metabolism, and pharmacokinetics, enabling the development and validation of robust analytical methods.

A Comprehensive Technical Guide to the Chemical Stability and Storage of Linalool-d5

For Researchers, Scientists, and Drug Development Professionals

Executive Summary: Linalool-d5, the deuterated isotopologue of the terpene alcohol linalool (B1675412), serves as a crucial internal standard for quantitative analysis and as a tracer in metabolic studies. The accuracy and reliability of experimental data derived from its use are directly dependent on its chemical purity and stability. This technical guide provides an in-depth overview of the factors influencing the stability of Linalool-d5, recommended storage and handling procedures, and detailed experimental protocols for stability assessment. The information is compiled from safety data sheets, and analytical studies, with much of the degradation data extrapolated from its non-deuterated analogue, linalool.

Chemical and Physical Properties

Linalool-d5 is structurally identical to linalool, with the exception of five deuterium (B1214612) atoms, which enhance its utility in mass spectrometry-based analytical methods.

Property	Value
CAS Number	159592-39-9[1][2][]
Chemical Formula	C₁₀H₁₃D₅O[1][2]
Molecular Weight	159.28 g/mol [1][2]
Synonyms	d5-Linalool
Primary Use	Internal standard for quantitative analysis (NMR, GC-MS, LC-MS), tracer[4]

Recommended Storage Conditions

Proper storage is paramount to prevent degradation and maintain the isotopic and chemical integrity of Linalool-d5. Recommendations vary based on the form of the compound (neat vs. solution) and the intended duration of storage.

Condition	Recommendation	Rationale
Temperature (Neat)	20°C[1][2], -20°C[], or 2-8°C[5]	Minimizes thermal degradation. Lower temperatures are generally preferred for long-term stability.
Temperature (In Solution)	4°C (in Cyclohexane)[6]	Provides stability for working solutions.
Long-Term Solution Storage	-20°C for up to 1 month; -80°C for up to 6 months[4]	Ensures stability of stock solutions for extended periods.[4]
Atmosphere	Store under an inert gas (e.g., argon or nitrogen)[7]	Prevents oxidative degradation.[7]
Light Exposure	Store in the dark, in light-protecting containers.	Prevents photolytic degradation from UV radiation and sunlight.[8]
Container	Tightly sealed, airtight containers (e.g., amber glass vials with PTFE-lined caps).[9][10]	Prevents volatilization and exposure to atmospheric moisture and oxygen.
Incompatible Materials	Avoid contact with strong oxidizing agents, reducing agents, strong acids, bases, and water.[2][9]	These materials can catalyze degradation reactions.

Chemical Stability and Degradation Pathways

The stability of Linalool-d5 is influenced by temperature, pH, light, and the presence of oxygen.[8] Degradation can lead to isomerization, oxidation, and fragmentation, resulting in the formation of various byproducts that can interfere with analytical results.

Summary of Stability Under Stress Conditions

The following table summarizes the known stability of linalool under forced degradation conditions, which can be extrapolated to Linalool-d5.

Stress Condition	Duration	Observations & Key Degradation Products
Thermal (Heat)	30 minutes at 150°C	Significant degradation.[11] Products include β-myrcene, cis-ocimene, trans-ocimene, limonene, terpinolene, α-terpinene.[8][11][12]
Acidic	48 hours (0.1 M HCl)	Significant degradation (approx. 65% loss).[8] Products can include isomers like geraniol (B1671447) and nerol, and cyclization products like α-terpineol.[7][13]
Oxidative	48 hours (30% H₂O₂)	Susceptible to oxidation.[8] Products include linalool oxides.[7][14]
Photolytic (Sunlight/UV)	48 hours	Susceptible to degradation upon exposure to light.[8]

Visualization of Degradation Pathways

The following diagrams illustrate the key degradation pathways of linalool.

Caption: Thermal degradation pathway of Linalool-d5.

Caption: Acid-catalyzed degradation and isomerization of Linalool-d5.

Caption: Oxidative degradation pathway of Linalool-d5.

Experimental Protocols for Stability Assessment

To ensure the integrity of Linalool-d5, especially when used in regulated environments, a stability-indicating method should be employed. Forced degradation studies are essential for this purpose.

Protocol 1: HPTLC-MS Method for Forced Degradation Study

This protocol is adapted from methodologies used for linalool to evaluate stability under various stress conditions.[8]

• Objective: To assess the stability of Linalool-d5 under thermal, photolytic, acid, base, and oxidative stress.

• Instrumentation: High-Performance Thin-Layer Chromatography (HPTLC) system coupled with a Mass Spectrometer (MS).

• Methodology:

  • Chromatography:

    • Stationary Phase: HPTLC plates (e.g., silica (B1680970) gel 60 F₂₅₄).

    • Mobile Phase: Toluene:Ethyl Acetate (9.5:0.5, v/v).

    • Application: Apply Linalool-d5 standard and stressed samples as bands.

  • Stress Conditions:

    • Acidic: Mix Linalool-d5 solution with 0.1 M HCl (1:4 ratio). Store at 26 ± 0.5°C for 48 hours.[8]

    • Basic: Mix Linalool-d5 solution with 0.1 M NaOH (1:4 ratio). Store at 26 ± 0.5°C for 48 hours.[8]

    • Oxidative: Mix Linalool-d5 with 30% H₂O₂ (1:4 ratio). Store at 26 ± 0.5°C for 48 hours.[8]

    • Thermal: Place Linalool-d5 in a sealed glass tube in a hot air oven at 60°C for 48 hours.[8]

    • Photolytic: Expose Linalool-d5 in an open glass tube to direct sunlight for 8 hours daily over 48 hours.[8]

  • Detection & Quantification:

    • Visualization: Use a suitable reagent (e.g., p-anisaldehyde) and view under UV light.

    • Quantification: Perform densitometric analysis to quantify the remaining Linalool-d5 and measure the area of degradation product peaks.

    • Identification: Use HPTLC-MS to identify the mass of the degradation products for structural elucidation.

Protocol 2: GC-MS Analysis for Thermal Degradation

This protocol is ideal for identifying and quantifying volatile degradation products.

• Objective: To identify the products of thermal degradation.

• Instrumentation: Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).

• Methodology:

  • Sample Preparation:

    • Prepare a solution of Linalool-d5 in a suitable solvent (e.g., hexane).

    • Seal the solution in a vial and subject it to heat treatment (e.g., 150°C for 30 minutes).[11]

    • Prepare an unheated control sample.

  • GC-MS Conditions:

    • Injector: To minimize on-instrument degradation, use a cool on-column or splitless injection at a moderate temperature (e.g., 250°C).[7][15]

    • Column: Use a non-polar column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm).[15]

    • Carrier Gas: Helium at a constant flow rate.[15]

    • Oven Program: Start at a low temperature (e.g., 60°C), hold for 2 minutes, then ramp at a controlled rate (e.g., 3°C/min) to a final temperature (e.g., 240°C).[15]

  • Data Analysis:

    • Compare the chromatograms of the heated and control samples.

    • Identify new peaks in the heated sample by matching their mass spectra against a library (e.g., NIST).

    • Quantify the degradation by comparing the peak area of Linalool-d5 in the control and stressed samples.

Workflow for Stability Testing

Caption: General experimental workflow for a forced degradation stability study.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. hpc-standards.com [hpc-standards.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. hpc-standards.com [hpc-standards.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. fishersci.com [fishersci.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. mdpi.com [mdpi.com]
• 12. Thermal Degradation of Linalool-Chemotype Cinnamomum osmophloeum Leaf Essential Oil and Its Stabilization by Microencapsulation with β-Cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]

Linalool-d5: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling precautions, and relevant experimental protocols for Linalool-d5. The information is intended to support researchers, scientists, and professionals in the field of drug development in the safe and effective use of this compound.

Physicochemical and Toxicological Data

The following tables summarize the key physicochemical and toxicological properties of Linalool and its deuterated analog, Linalool-d5. Data for Linalool is often used as a proxy for Linalool-d5 in the absence of specific data for the deuterated compound; however, any such substitutions are clearly noted.

Table 1: Physicochemical Properties

Property	Value	Source
Chemical Formula	C₁₀H₁₃D₅O	[1]
Molecular Weight	159.28 g/mol	[1]
Appearance	Colorless liquid	[2]
Odor	Floral, similar to bergamot and French lavender	[3]
Boiling Point	199 °C / 390.2 °F @ 760 mmHg (Linalool)	[3]
Flash Point	75 °C / 167 °F (Linalool)	[3]
Solubility in Water	1.45 g/L @ 25°C (Linalool)	[3]
Specific Gravity	0.861 (Linalool)	[3]
Vapor Pressure	0.1 mbar @ 20 °C (Linalool)	[3]

Table 2: Toxicological Data (Linalool)

Endpoint	Value	Species	Route	Source
Acute Oral LD50	2790 mg/kg	Rat	Oral	[4]
Acute Dermal LD50	5610 mg/kg	Rabbit	Dermal	[4]
Skin Irritation	Irritant	Rabbit	Dermal	[4]
Eye Irritation	Irritant	Rabbit	Ocular	[4]
Skin Sensitization	May cause an allergic skin reaction	Human/Animal	Dermal	[4][5]

Hazard Identification and GHS Classification

Linalool-d5 is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows:

• Flammable Liquids: Category 4[4]

• Skin Irritation: Category 2[4][5]

• Eye Irritation: Category 2A[4]

• Skin Sensitization: Category 1[5]

• Hazardous to the aquatic environment — Acute hazard: Category 3[4]

Signal Word: Warning

Hazard Statements:

• H227: Combustible liquid[4]

• H315: Causes skin irritation[4][5]

• H317: May cause an allergic skin reaction[5]

• H319: Causes serious eye irritation[4]

• H402: Harmful to aquatic life[4]

Handling Precautions and Personal Protective Equipment

Proper handling and the use of appropriate personal protective equipment (PPE) are crucial to minimize exposure and ensure safety when working with Linalool-d5.

Engineering Controls

• Work in a well-ventilated area. Use of a chemical fume hood is recommended to control airborne concentrations.[6]

• Ensure eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][2]

• Skin Protection:

  • Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use.[1][2]

  • Wear a lab coat or other protective clothing to prevent skin contact.[2]

• Respiratory Protection: If ventilation is inadequate or for tasks with a potential for significant inhalation exposure, use a NIOSH-approved respirator with an organic vapor cartridge.[2][8]

General Hygiene Practices

• Wash hands thoroughly after handling.[5][6]

• Do not eat, drink, or smoke in areas where Linalool-d5 is handled.[7]

• Remove contaminated clothing and wash it before reuse.[7]

Experimental Protocols

Dermal Sensitization Assessment: Human Repeated Insult Patch Test (HRIPT)

The HRIPT is a method used to assess the skin sensitization potential of a substance in humans. The following is a generalized protocol based on industry standards for fragrance ingredients.[9][10]

Objective: To determine if a test substance will induce dermal sensitization under exaggerated exposure conditions.

Methodology:

• Panelists: A panel of healthy human volunteers (typically 50-100) is recruited.

• Induction Phase:

  • The test substance, diluted in a suitable vehicle, is applied to the skin of the back or arm under an occlusive patch.

  • Patches are applied repeatedly to the same site for a period of three weeks (e.g., nine applications on Mondays, Wednesdays, and Fridays).

  • The site is evaluated for any skin reactions (erythema, edema) before each new patch application.

• Rest Phase: A two-week rest period with no patch application follows the induction phase.

• Challenge Phase:

  • After the rest period, a challenge patch with the test substance is applied to a new, previously unexposed skin site.

  • The challenge site is evaluated for skin reactions at 48 and 96 hours after application.

• Interpretation: A positive reaction at the challenge site, in the absence of a reaction at the initial application site during the induction phase, is indicative of induced sensitization.

Respiratory Protection Selection Protocol

The selection of appropriate respiratory protection should follow the NIOSH Respirator Selection Logic.[11][12]

Objective: To select a respirator that provides adequate protection against inhalation of Linalool-d5 vapors.

Methodology:

• Hazard Identification: Identify Linalool-d5 as the respiratory hazard (organic vapor).

• Exposure Assessment: Determine or estimate the potential airborne concentration of Linalool-d5 in the work environment.

• Respirator Selection:

  • For concentrations not exceeding the Permissible Exposure Limit (PEL) or Occupational Exposure Limit (OEL): An air-purifying half-mask respirator with organic vapor cartridges is typically sufficient.

  • For concentrations exceeding the PEL or OEL, or for unknown concentrations: A more protective respirator is required, such as a full-facepiece air-purifying respirator with organic vapor cartridges, a powered air-purifying respirator (PAPR) with organic vapor cartridges, or a supplied-air respirator.

  • For Immediately Dangerous to Life or Health (IDLH) concentrations: A self-contained breathing apparatus (SCBA) is required.

• Fit Testing: All users of tight-fitting respirators must undergo and pass a qualitative or quantitative fit test before use.

• Training and Maintenance: Users must be trained on the proper use, limitations, and maintenance of the selected respirator.

Metabolic Pathway of Linalool

Linalool undergoes biotransformation in the body, primarily through oxidation reactions catalyzed by cytochrome P450 enzymes in the liver.[3][13] The metabolic pathway involves the formation of several more polar metabolites that can be more readily excreted.

Figure 1. Simplified metabolic pathway of Linalool in mammals.

This guide provides a foundational understanding of the safety and handling considerations for Linalool-d5. It is imperative that researchers and laboratory personnel consult the specific Safety Data Sheet (SDS) provided by the manufacturer for the most current and detailed information and adhere to all institutional and regulatory safety guidelines.

References

• 1. ehs.umich.edu [ehs.umich.edu]
• 2. Fungal biotransformation of (+/-)-linalool - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolic Products of Linalool and Modulation of GABAA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fragrance Skin Sensitization Evaluation and Human Testing: 30-Year Experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Research Portal [openresearch.surrey.ac.uk]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]
• 9. doingsts.com [doingsts.com]
• 10. Fragrances Categorized According to Relative Human Skin Sensitization Potency - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nrc.gov [nrc.gov]
• 12. NIOSH Particulate Respirator Guide | PDF | Particulates | Aerosol [scribd.com]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols: Quantitative Analysis of Linalool using Linalool-d5 as an Internal Standard by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linalool (B1675412) is a naturally occurring terpene alcohol found in a wide variety of flowers and spice plants, contributing significantly to their aroma. It is a key ingredient in many commercial products, including fragrances, flavorings, and cosmetics. Furthermore, linalool is of interest to the pharmaceutical industry due to its potential therapeutic properties, such as anxiolytic, anti-inflammatory, and analgesic effects. Accurate and precise quantification of linalool is therefore critical for quality control, pharmacokinetic studies, and formulation development.

The use of a stable isotope-labeled internal standard, such as Linalool-d5, is the gold standard for quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS).[1] This method, known as stable isotope dilution analysis (SIDA), offers high precision and accuracy by correcting for variations that can occur during sample preparation and instrumental analysis.[2] Linalool-d5 is an ideal internal standard for linalool quantification because its chemical and physical properties are nearly identical to the analyte, ensuring it behaves similarly during extraction and chromatography.[3][4] However, its increased mass allows it to be distinguished by the mass spectrometer, enabling accurate ratio measurement.[4]

These application notes provide a comprehensive guide to the use of Linalool-d5 as an internal standard for the quantitative analysis of linalool in various matrices.

Principle of Internal Standardization

An internal standard (IS) is a compound with properties similar to the analyte of interest, which is added at a constant, known concentration to all samples, calibration standards, and quality controls. The IS compensates for potential analyte loss during sample preparation and corrects for variations in injection volume and instrument response.

Linalool-d5 serves as an excellent internal standard for linalool analysis due to:

• Chemical and Physical Similarity: Being a deuterated analog, Linalool-d5 has nearly the same polarity, boiling point, and retention time as linalool.[4]

• Distinct Mass-to-Charge Ratio (m/z): The deuterium (B1214612) atoms increase the molecular weight of Linalool-d5, resulting in a different mass spectrum from the non-labeled linalool. This allows the mass spectrometer to detect and quantify both compounds simultaneously without interference.[4]

• Correction for Variability: By measuring the ratio of the analyte peak area to the internal standard peak area, variations in the analytical process can be effectively normalized, leading to more accurate and precise results.[3][4]

Quantitative Data Summary

While specific quantitative performance data for Linalool-d5 is not extensively available in published literature, the use of closely related deuterated linalool standards (e.g., Linalool-d6, [(2)H(7)]-linalool) provides a strong indication of the expected performance. The following tables summarize typical validation parameters for the quantification of linalool using GC-MS and a deuterated internal standard.

Table 1: Linearity and Detection Limits

Parameter	Typical Performance	Matrix Examples
Linearity (R²)	≥ 0.98	Essential Oils, Beverages
Linear Range	0.10 - 10.00 µg/mL	Essential Oils
Limit of Detection (LOD)	~3.5 ng/mL	Human Serum (LC-MS/MS data for comparison)[5][6]
Limit of Quantification (LOQ)	~7.5 ng/mL	Human Serum (LC-MS/MS data for comparison)[5][6]

Note: LOD and LOQ values are highly dependent on the specific instrument and matrix. The values presented are illustrative and may vary.

Table 2: Accuracy and Precision

Parameter	Typical Performance
Accuracy (% Recovery)	80.23 – 115.41%[7]
Intra-day Precision (% RSD)	≤ 12.03%[7]
Inter-day Precision (% RSD)	≤ 11.34%[7]

Experimental Protocols

The following are detailed protocols for the quantitative analysis of linalool using Linalool-d5 as an internal standard.

Protocol 1: Analysis of Linalool in Essential Oils

This protocol outlines the procedure for quantifying linalool in essential oil samples.

1. Materials and Reagents

• Linalool analytical standard

• Linalool-d5 internal standard

• Hexane (B92381) or Ethanol (High Purity, GC grade)

• Volumetric flasks (10 mL)

• Micropipettes

• Vortex mixer

• GC vials with inserts

2. Standard Preparation

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of linalool and 10 mg of Linalool-d5 into separate 10 mL volumetric flasks.[4]

  • Dissolve and bring to volume with hexane.[4]

• Linalool Working Standard Solutions (0.1 - 100 µg/mL):

  • Perform serial dilutions of the linalool primary stock solution with hexane to create a series of calibration standards.[4]

• Internal Standard Working Solution (10 µg/mL):

  • Dilute the Linalool-d5 primary stock solution with hexane.[4]

3. Calibration Curve Preparation

• To a series of GC vials, add 900 µL of each linalool working standard solution.

• To each vial, add 100 µL of the 10 µg/mL Linalool-d5 internal standard working solution.[4]

• Vortex each vial for 30 seconds. This results in a constant internal standard concentration in each calibration level.

4. Sample Preparation

• Accurately weigh 10-20 mg of the essential oil sample into a 10 mL volumetric flask.[8]

• Add 1 mL of the 10 µg/mL Linalool-d5 internal standard working solution.

• Dilute to volume with hexane and vortex thoroughly.[8]

• If necessary, filter the sample through a 0.45 µm syringe filter into a GC vial.[8]

5. GC-MS Parameters

Parameter	Setting
Gas Chromatograph	Agilent 6890 GC or equivalent[1]
Column	DB-5ms, HP-5ms, or equivalent (30 m x 0.25 mm, 0.25 µm film thickness)[3][9]
Injector	Split/Splitless, operated in splitless mode[1][3]
Injector Temperature	250 °C[9]
Carrier Gas	Helium at a constant flow of 1.2 mL/min[9]
Oven Program	Start at 60 °C, hold for 2 min, ramp to 240 °C at 8 °C/min, hold for 5 min[3][9]
Mass Spectrometer	Agilent 5973 MSD or equivalent[1]
Ionization Mode	Electron Ionization (EI) at 70 eV[1]
Acquisition Mode	Selected Ion Monitoring (SIM)[10]
Ions to Monitor (m/z)	Linalool: 154 (Molecular Ion), 93, 71 (Qualifier Ions) Linalool-d5: 159 (Molecular Ion), 98, 74 (Qualifier Ions)

Note: The oven program and ions to monitor should be optimized for the specific instrument and application.

6. Data Analysis

• Generate a calibration curve by plotting the peak area ratio of linalool to Linalool-d5 against the concentration of the linalool standards.

• Determine the linearity of the calibration curve (R² should be ≥ 0.98).[11][12]

• Calculate the concentration of linalool in the unknown samples by determining their peak area ratio and interpolating from the calibration curve.[2]

Protocol 2: Analysis of Linalool in Beverages (e.g., Juice, Wine)

This protocol is suitable for the analysis of linalool in liquid matrices.

1. Additional Materials

• Separatory funnel or Solid Phase Extraction (SPE) C18 cartridges

• Dichloromethane or Hexane/Ethyl Acetate mixture

• Anhydrous sodium sulfate

• Nitrogen evaporator

2. Sample Preparation

• Liquid-Liquid Extraction (LLE):

  • Pipette 5-10 mL of the beverage into a separatory funnel.[8]

  • Add a known amount of the Linalool-d5 internal standard working solution.[8]

  • Add 5 mL of an appropriate extraction solvent (e.g., dichloromethane).[8]

  • Shake vigorously for 2-3 minutes and allow the layers to separate.[8]

  • Collect the organic layer and dry it over anhydrous sodium sulfate.[8]

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge according to the manufacturer's instructions.

  • Add a known amount of the Linalool-d5 internal standard to 5 mL of the beverage.[1]

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analyte and internal standard with a suitable solvent.

• Concentration:

  • Evaporate the collected organic extract to near dryness under a gentle stream of nitrogen.[2]

  • Reconstitute the residue in a known volume (e.g., 1 mL) of hexane.[2]

  • Transfer to a GC vial for analysis.

3. GC-MS Analysis and Data Processing

• Follow the GC-MS parameters and data analysis steps outlined in Protocol 1.

Diagrams

Caption: Workflow for Linalool quantification using an internal standard.

Caption: Logic of internal standard correction for analytical variability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. benchchem.com [benchchem.com]
• 9. hmelj-giz.si [hmelj-giz.si]
• 10. oaji.net [oaji.net]
• 11. researchgate.net [researchgate.net]
• 12. ERIC - EJ1327795 - Determination of Linalool in Essential Oils by SPME-GC-MS: Using the Internal Standard Method, Journal of Chemical Education, 2022-Feb [eric.ed.gov]

Application Notes and Protocols for the Quantification of Linalool in Essential Oils Using Linalool-d5 as an Internal Standard

Introduction

Linalool (B1675412) is a naturally occurring terpene alcohol found in a wide variety of flowers and spice plants, contributing significantly to their aroma. It is a key component in many essential oils and is widely used in the fragrance, flavor, and cosmetic industries. Furthermore, linalool has garnered attention for its potential therapeutic properties, including anti-inflammatory, anxiolytic, and neuroprotective effects. Accurate and precise quantification of linalool is therefore critical for quality control in commercial products, as well as for pharmacokinetic and pharmacodynamic studies in drug development.

The stable isotope dilution assay (SIDA) using a deuterated internal standard is considered the gold standard for quantitative analysis due to its high precision and accuracy. This method effectively compensates for variations in sample preparation and instrument response. Linalool-d5, a stable isotope-labeled version of linalool, is an ideal internal standard for this purpose. Its chemical and physical properties are nearly identical to the analyte, ensuring it behaves similarly during extraction and chromatographic analysis. However, its increased mass allows it to be distinguished by a mass spectrometer, enabling accurate quantification.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of Linalool-d5 as an internal standard for the accurate quantification of linalool in essential oils using Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocols

This section details the methodologies for the quantification of linalool in essential oils using Linalool-d5 as an internal standard.

1. Materials and Reagents

• Linalool (≥97% purity)

• Linalool-d5 (or a suitable deuterated analog like Linalool-d6)

• Hexane (B92381) (or other suitable solvent like methanol, analytical grade)

• Essential oil sample(s)

• Volumetric flasks (10 mL)

• Micropipettes

• Vortex mixer

• Centrifuge

• GC-MS system

2. Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of linalool and Linalool-d5 into separate 10 mL volumetric flasks.

  • Dissolve in and bring to volume with hexane. These solutions should be stored at 4°C.[1]

• Working Standard Solutions:

  • Prepare a series of calibration standards by serially diluting the linalool primary stock solution with hexane to achieve concentrations ranging from 0.1 to 100 µg/mL.[1][2]

  • Prepare a Linalool-d5 internal standard working solution of 10 µg/mL by diluting its primary stock solution with hexane.[1]

3. Sample Preparation

• Essential Oils:

  • Accurately dilute the essential oil sample with hexane to bring the expected linalool concentration within the calibration range.[1] A starting dilution of 1:100 (v/v) is often appropriate.

  • To 900 µL of the diluted essential oil sample, add 100 µL of the 10 µg/mL Linalool-d5 internal standard solution.[1]

  • Vortex the mixture for 30 seconds to ensure homogeneity.[3] The sample is now ready for GC-MS analysis.

• Plant Material (e.g., Lavender Flowers):

  • Homogenize a known weight of the plant material (e.g., 1 g) in a suitable solvent (e.g., 10 mL of methanol) using a high-speed homogenizer.[3]

  • The Linalool-d5 internal standard should be added to the extraction solvent prior to homogenization.[3]

  • Sonicate the mixture for 15 minutes, then centrifuge at 4000 rpm for 10 minutes.[3]

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.[3]

4. GC-MS Analysis

The following are typical GC-MS parameters and should be optimized for the specific instrument used.

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar column such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID x 0.25 µm film thickness) is recommended.[4] For enantiomeric separation, a chiral column (e.g., β-DEX) may be used.[4][5]

  • Oven Program: Initial temperature of 60°C for 2 minutes, ramp at 5°C/min to 180°C, then ramp at 20°C/min to 250°C and hold for 5 minutes.[4]

  • Injector Temperature: 250°C.[6]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection Volume: 1 µL.

  • Split Ratio: 1:50.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • Linalool: Quantifier ion m/z 93, Qualifier ions m/z 71, 121.

    • Linalool-d5: The exact m/z values for Linalool-d5 will depend on the deuteration pattern and should be confirmed by direct infusion of the standard.[3] For a Linalool-d6 standard, quantifier ion m/z 142 and qualifier ions m/z 99, 74 have been reported.[3] It is expected that the quantifier ion for Linalool-d5 would be shifted accordingly.

5. Data Analysis and Quantification

• A calibration curve is constructed by plotting the ratio of the peak area of the linalool quantifier ion to the peak area of the Linalool-d5 quantifier ion against the concentration of the linalool standards.[1][3]

• The concentration of linalool in the prepared samples is then determined using the linear regression equation derived from the calibration curve.

Data Presentation

The following tables summarize typical quantitative data and performance characteristics for the analysis of linalool using a deuterated internal standard.

Table 1: Linearity and Range of Detection for Linalool Quantification

Linearity Range (µg/mL)	Correlation Coefficient (r²)	Limit of Detection (LOD) (µg/mL)	Limit of Quantitation (LOQ) (µg/mL)
0.1 - 100	> 0.99	0.01	0.03

This data is representative of validated methods for terpene analysis using deuterated internal standards.[2][7]

Table 2: Precision and Accuracy of Linalool Quantification

Spiked Concentration (µg/mL)	Recovery (%)	Intra-day RSD (%)	Inter-day RSD (%)
1	98.5	< 5	< 10
10	101.2	< 5	< 10
50	99.8	< 5	< 10

This data is representative of validated methods for terpene analysis using deuterated internal standards.[2]

Visualizations

Experimental Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]
• 6. oaji.net [oaji.net]
• 7. researchgate.net [researchgate.net]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of Linalool in Human Plasma

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of linalool (B1675412) in human plasma. Linalool, a naturally occurring terpene alcohol found in many essential oils, is of significant interest for its potential anxiolytic and sedative effects.[1] To ensure high accuracy and precision, this method employs a stable isotope-labeled internal standard (SIL-IS), Linalool-d5. The sample preparation is a straightforward protein precipitation protocol.[1][2][3] Chromatographic separation is achieved on a C18 reversed-phase column with a rapid gradient elution, making it suitable for pharmacokinetic studies.[1][2] Detection is performed on a triple-quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides excellent selectivity and sensitivity.[1][2][3] The method has been validated for key performance characteristics including linearity, precision, and accuracy.[2][4]

Introduction

Linalool is a monoterpene alcohol found in over 200 species of plants and is a major component of essential oils from lavender and coriander.[5] It has garnered significant attention for its potential therapeutic properties, including anxiolytic, sedative, and anti-inflammatory effects.[2][3][4] Accurate and reliable quantification of linalool in human plasma is essential for pharmacokinetic and pharmacodynamic studies to understand its absorption, distribution, metabolism, and excretion.

LC-MS/MS has become the preferred technique for bioanalytical studies due to its high sensitivity, selectivity, and speed.[6] The use of a stable isotope-labeled internal standard, such as Linalool-d5, is the gold standard for quantitative mass spectrometry.[7] It mimics the analyte's behavior during sample preparation and ionization, correcting for matrix effects and improving data quality.[7] This application note provides a detailed protocol for the determination of linalool in human plasma using LC-MS/MS with Linalool-d5 as the internal standard.

Experimental Protocols

Materials and Reagents

• Analytes: Linalool (≥97% purity), Linalool-d5 (isotope purity ≥98%)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade)

• Additives: Formic acid (LC-MS grade)

• Matrix: Drug-free human plasma

Preparation of Standards and Quality Controls

• Stock Solutions (1.0 mg/mL): Prepare individual stock solutions of Linalool and Linalool-d5 in methanol.[1]

• Working Standard Solutions: Perform serial dilutions of the Linalool stock solution with a 50:50 acetonitrile/water mixture to prepare calibration standards.[1]

• Internal Standard (IS) Working Solution: Prepare a working solution of Linalool-d5 at a concentration of 1000 ng/mL in acetonitrile.[1]

• Calibration Curve (CC) and Quality Control (QC) Samples: Spike drug-free human plasma with the appropriate Linalool working solutions to achieve the desired final concentrations for the calibration curve and QC samples (e.g., low, medium, and high concentrations).[1]

Sample Preparation Protocol

A simple protein precipitation method is used for sample preparation.[2][3]

• Aliquot 100 µL of human plasma (blank, CC, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.[1][3]

• Add 100 µL of the Linalool-d5 internal standard working solution (1000 ng/mL in acetonitrile).[1][3] This results in a final IS concentration of 500 ng/mL in the processed sample.[1][3]

• Vortex the mixture for 5 minutes to ensure thorough mixing and to precipitate proteins.[1][3]

• Centrifuge the tubes at 12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[1][3]

• Carefully transfer the supernatant to an LC vial for analysis.[3]

LC-MS/MS Instrumentation and Conditions

The following conditions are based on established methods and should be optimized for the specific instrument used.[7]

Table 1: LC-MS/MS Instrument Parameters

Parameter	Setting
LC System	Waters Acquity UPLC I-class or equivalent[1]
Column	Waters UPLC BEH C18, 50 mm × 2.1 mm, 1.8 µm[1]
Column Temperature	40°C[1]
Sample Temperature	10°C[1]
Mobile Phase A	Water with 0.1% Formic Acid[1][2]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid[1][2]
Flow Rate	0.37 mL/min[1]
Injection Volume	10 µL[1]
MS System	Waters Xevo TQ-S or equivalent[1][2]
Ionization Mode	ESI Positive[1][2]
Capillary Voltage	4.0 kV[1]
Source Temperature	150°C[1]
Desolvation Temperature	300°C[1]
Desolvation Gas Flow	800 L/h[1][3]

Gradient Elution:

Time (min)	%B
0.0 - 1.6	60 to 78
1.6 - 2.0	78 to 100

MRM Transitions

The quantification of linalool is based on the transition of the water-loss adduct ion [M+H-H₂O]⁺.[7] The MRM transitions for Linalool and a theoretical transition for Linalool-d5 are provided below. The transition for Linalool-d5 should be empirically optimized by infusing the standard into the mass spectrometer.[7]

Table 2: MRM Transitions for Linalool and Linalool-d5

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Linalool	137.1	95.1	39[3]	10[3]
Linalool-d5 (Theoretical)	142.1	98.1	Optimize	Optimize

Quantitative Data Summary

The method was validated based on parameters from similar published methods for linalool quantification in human serum/plasma.[2][8]

Table 3: Method Validation Parameters

Validation Parameter	Result
Linearity Range	7.5 - 500 ng/mL[4][8]
Correlation Coefficient (r²)	> 0.99[4]
Accuracy	97.1 - 99.3%[6][8]
Precision (Intra-day)	RSD ≤ 15%
Precision (Inter-day)	RSD ≤ 15%
Limit of Detection (LOD)	3.5 ng/mL[8]
Limit of Quantification (LOQ)	7.5 ng/mL[8]

Experimental Workflow Diagram

Caption: Experimental workflow for LC-MS/MS analysis of linalool in human plasma.

Conclusion

The described LC-MS/MS method provides a sensitive, selective, and reliable approach for the quantification of linalool in human plasma. The simple protein precipitation sample preparation and rapid chromatographic runtime make it well-suited for high-throughput analysis in pharmacokinetic studies. The use of a stable isotope-labeled internal standard, Linalool-d5, ensures the accuracy and precision of the results. This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals working on the bioanalysis of linalool.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Linalool Analysis Service - Creative Proteomics [creative-proteomics.com]
• 6. media.doterra.com [media.doterra.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for Chiral Separation of Linalool Enantiomers Using a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Linalool (B1675412), a naturally occurring monoterpene alcohol, is a prominent fragrance and flavor compound found in a wide variety of essential oils. It exists as two distinct enantiomers: (R)-(-)-linalool (licareol) and (S)-(+)-linalool (coriandrol). These enantiomers often exhibit different aromatic properties and biological activities, making their accurate separation and quantification crucial for quality control in the food, fragrance, and pharmaceutical industries. Chiral chromatography, particularly gas chromatography (GC) with a chiral stationary phase, is the primary method for separating these enantiomers.

The use of a deuterated internal standard, such as linalool-d5, is a robust analytical technique that significantly improves the accuracy and precision of quantification. The deuterated analog is chemically almost identical to the analyte, ensuring similar behavior during sample preparation and analysis, thereby effectively correcting for variations in extraction efficiency, injection volume, and instrument response. This document provides detailed application notes and protocols for the chiral separation and quantification of linalool enantiomers using a deuterated internal standard like linalool-d5 by gas chromatography-mass spectrometry (GC-MS).

Quantitative Data Summary

The following tables summarize typical parameters for the chiral separation of linalool enantiomers by GC-MS.

Table 1: Gas Chromatography (GC) and Mass Spectrometry (MS) Parameters

Parameter	Value
Gas Chromatograph
Column	Astec® CHIRALDEX™ B-DM (30 m x 0.25 mm x 0.12 µm) or equivalent chiral column
Injection Volume	1 µL
Injector Temperature	250 °C
Injection Mode	Split (Split Ratio 20:1)
Carrier Gas	Helium
Flow Rate	1.5 mL/min
Oven Program	Initial temperature 40 °C for 3 min, ramp at 2 °C/min to 180 °C, hold for 30 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	250 °C

|

Application Notes and Protocols for Linalool Pharmacokinetic Studies Using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linalool (B1675412), a naturally occurring terpene alcohol found in numerous essential oils, is gaining significant interest in the pharmaceutical and nutraceutical industries for its potential therapeutic effects, including anxiolytic, sedative, and anti-inflammatory properties.[1][2] To thoroughly evaluate its clinical potential, a comprehensive understanding of its pharmacokinetic (PK) profile—absorption, distribution, metabolism, and excretion (ADME)—is essential.

Accurate quantification of linalool in biological matrices such as plasma or serum is fundamental to these PK studies. The gold standard for such bioanalytical assays is the use of a stable isotope-labeled internal standard (SIL-IS) coupled with mass spectrometry.[1] This approach significantly improves the accuracy and precision of quantification by correcting for variability during sample preparation and analysis. While the user requested information on Linalool-d5, the available scientific literature predominantly refers to Linalool-d6 as the appropriate deuterated internal standard for these studies. Therefore, these protocols will refer to Linalool-d6.

These application notes provide detailed protocols for conducting pharmacokinetic studies of linalool using Linalool-d6 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation: Pharmacokinetic Parameters of Linalool

The following tables summarize key pharmacokinetic parameters of linalool from preclinical and clinical studies, offering a reference for expected values.

Table 1: Pharmacokinetic Parameters of Linalool in Rats (Oral Administration)

Formulation	Dose (mg/kg)	Cmax (ng/mL)	tmax (min)	t1/2 (min)	AUC₀-t (ng·min/mL)	Relative Bioavailability (%)	Reference
Linalool	28.9	33	-	-	-	-	[3][4]
Linalool-loaded nanostructured lipid carriers	300	2182.45	60	110.50	298948.46	393.34	[5]
Free Linalool	300	1915.45	40	44.72	76003.40	-	[5]
Linalool in Lavender Essential Oil (LEO)	100	77	-	-	-	Higher than linalool alone	[3][4]

Table 2: Pharmacokinetic Parameters of Linalool in Humans (Oral Administration)

Parameter	Value	Reference
Cmax	85.5 ± 42.6 ng/mL	[3]
tmax	~1 hour	[3]
t1/2	3.9 ± 2.9 hours	[3][6]
Oral Clearance (CL/F)	385 ± 287 L/h	[3]
Volume of Distribution (Vd/F)	1495 ± 898.4 L	[3]

Experimental Protocols

LC-MS/MS Method for Linalool Quantification in Human Serum

This protocol provides a sensitive and rapid method for quantifying linalool in human serum.[2][3]

Materials and Reagents:

• Linalool (≥97% purity)

• Linalool-d6 (isotope purity ≥98%)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Drug-free human serum

Preparation of Solutions:

• Linalool Stock Solution (1 mg/mL): Dissolve 10 mg of linalool in 10 mL of methanol.[2]

• Linalool-d6 (Internal Standard) Stock Solution (1 mg/mL): Dissolve 1 mg of Linalool-d6 in 1 mL of methanol.[2]

• Linalool Working Solutions: Prepare serial dilutions from the stock solution in a 50:50 acetonitrile/water mixture to create standards for the calibration curve (e.g., 7.5, 10, 25, 50, 100, 250, and 500 ng/mL).[3]

• Internal Standard Working Solution (1000 ng/mL): Dilute the Linalool-d6 stock solution in acetonitrile.[2]

Sample Preparation (Protein Precipitation): [7]

• Pipette 100 µL of human serum (or calibration standard/QC sample) into a 1.5 mL microcentrifuge tube.

• Add 100 µL of the internal standard working solution (1000 ng/mL in acetonitrile). This results in a final IS concentration of 500 ng/mL.[2][7]

• Vortex the mixture for 5 minutes to precipitate proteins.[2]

• Centrifuge at 12,000 x g for 10 minutes at 4°C.[2][7]

• Transfer the supernatant to an LC vial for analysis.

LC-MS/MS Instrumentation and Conditions: [1][3]

Parameter	Condition
LC System	Waters Acquity UPLC I-class system or equivalent
Column	Waters UPLC BEH C18 (50 mm × 2.1 mm, 1.8 µm)
Column Temperature	40°C
Sample Temperature	10°C
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.37 mL/min
Gradient Elution	0–1.6 min, 60% B to 78% B; 1.6–2.0 min, 78% B to 100% B; followed by wash and re-equilibration
Injection Volume	2 µL
Mass Spectrometer	Waters Xevo TQ-S triple quadrupole or equivalent
Ionization Mode	Positive Electrospray Ionization (ESI)
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions: [1][3]

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Linalool	137.1	95.1
Linalool-d6	143.1 (Theoretical)	99.1 (Theoretical)

Note: The MRM transition for Linalool-d6 is theoretical and must be empirically optimized by infusing the standard into the mass spectrometer.[1]

GC-MS Method for Linalool Quantification

This protocol outlines a general procedure for linalool quantification using GC-MS, a common technique for volatile compounds.[8][9]

Materials and Reagents:

• Linalool

• Linalool-d6

• Methanol or Ethanol (high-purity)

• Helium (carrier gas)

Preparation of Solutions:

• Standard Solutions: Prepare stock solutions of linalool and Linalool-d6 in methanol or ethanol. Create a series of calibration standards by serial dilution, each containing a constant concentration of the internal standard.[8]

Sample Preparation:

• Sample extraction methods will vary based on the matrix (e.g., solvent extraction, solid-phase microextraction (SPME)).[8] An aliquot of the sample extract is mixed with the internal standard solution before GC-MS analysis.[8]

GC-MS Instrumentation and Conditions: [8][9]

Parameter	Condition
Gas Chromatograph	Equipped with a mass selective detector (MSD)
Column	Non-polar or medium-polar capillary column (e.g., DB-5ms, HP-5ms)
Injector	Split/splitless injector (splitless mode for trace analysis)
Carrier Gas	Helium at a constant flow rate
Oven Temperature Program	Example: Start at 60°C, hold for a few minutes, then ramp up to 240°C
Mass Spectrometer	Operated in Selected Ion Monitoring (SIM) mode for quantification

Quantification:

• Monitor specific ions for linalool and Linalool-d6 to enhance sensitivity and selectivity.[8] Create a calibration curve by plotting the peak area ratio of linalool to Linalool-d6 against the concentration of the linalool standards.

Visualizations

Caption: Workflow for Linalool Pharmacokinetic Analysis.

Caption: Logical Flow of a Linalool Pharmacokinetic Study.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Preparation, characterization and pharmacokinetic studies of linalool-loaded nanostructured lipid carriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of Volatile Terpenes by Headspace SPME-GC-MS using a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Volatile terpenes are a diverse class of organic compounds responsible for the characteristic aromas of many plants and are of significant interest in the pharmaceutical, food, and fragrance industries. Accurate quantification of these compounds is crucial for quality control, product development, and scientific research. Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful, solvent-free technique for the analysis of volatile compounds from complex matrices.[1][2][3] This method offers high sensitivity, requires minimal sample preparation, and is easily automated, reducing potential sources of error.[3]

To achieve the highest level of accuracy and precision, an internal standard is essential. The ideal internal standard co-elutes with the analyte and behaves identically during sample extraction and analysis, thereby correcting for variations in sample matrix, instrument response, and extraction efficiency.[2][4] Isotopically labeled standards, such as Linalool-d5, are considered the gold standard for mass spectrometry-based quantification because their chemical and physical properties are nearly identical to their non-labeled counterparts.[2][5][6] This application note provides a detailed protocol for the quantitative analysis of volatile terpenes in a solid matrix (e.g., plant material) using Linalool-d5 as an internal standard.

Experimental Protocols

Materials and Reagents

• Instrumentation:

  • Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

  • SPME-compatible GC inlet liner (e.g., 0.75 mm ID)[7]

  • Autosampler with SPME fiber holder (e.g., PAL SPME Arrow or standard fiber)

  • Heated agitator for sample incubation

• Consumables:

  • SPME Fiber: 100 µm Polydimethylsiloxane (PDMS) is recommended for quantitative analysis of terpenes to avoid fiber saturation that can occur with multi-phase fibers at higher concentrations.[8]

  • 20 mL glass headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa.

• Standards and Solvents:

  • Certified reference standards of target terpene analytes (e.g., α-Pinene, β-Myrcene, Limonene, Linalool (B1675412), β-Caryophyllene).

  • Linalool-d5 (Internal Standard, IS) solution of known concentration (e.g., 100 µg/mL in methanol).

  • High-purity methanol (B129727) or ethanol (B145695) for preparing standard solutions.

  • Deionized water.

Standard and Sample Preparation

• Preparation of Calibration Standards:

  • Prepare a mixed stock solution of all target terpenes in methanol at a high concentration (e.g., 1000 µg/mL).

  • Create a series of calibration standards by serially diluting the stock solution to cover the expected concentration range of the samples (e.g., 0.1, 0.5, 2, 10, 50 µg/mL).

  • Spike each calibration standard and a blank with a constant concentration of the Linalool-d5 internal standard. The final IS concentration should be consistent across all standards and samples.

• Sample Preparation:

  • Homogenize the solid sample material. For plant matter, freezing with liquid nitrogen prior to grinding can prevent the loss of highly volatile terpenes.[9]

  • Accurately weigh 0.1 g of the homogenized sample into a 20 mL headspace vial.[1][10]

  • Spike the sample with a known volume of the Linalool-d5 internal standard solution to achieve the same concentration used in the calibration standards.

  • Add 8 mL of deionized water to the vial. The addition of water can enhance reproducibility.[8][10]

  • Immediately cap and seal the vial.

HS-SPME-GC-MS Analysis Protocol

The following table outlines the optimized parameters for the analysis.

Parameter	Condition
HS-SPME
SPME Fiber	100 µm Polydimethylsiloxane (PDMS)
Incubation/Equilibration	40°C for 5 minutes with agitation (e.g., 1000 rpm)[10]
Extraction Temperature	40°C[10]
Extraction Time	10 minutes (in headspace)
Desorption Temperature	270°C[7]
Desorption Time	3 minutes[7]
Post-Bake	270°C for 5 minutes
GC Parameters
Inlet Temperature	270°C (Splitless mode)[7]
Carrier Gas	Helium, constant flow at 1.0 mL/min
Column	Equity-1, HP-5MS, or similar (60 m x 0.25 mm ID, 0.25 µm film thickness)[1][7]
Oven Program	60°C (hold 2 min), ramp 5°C/min to 140°C, then ramp 15°C/min to 250°C (hold 0 min)[1]
MS Parameters
Transfer Line Temp	300°C[7]
Ion Source Temp	280°C[10]
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (e.g., m/z 40-400) for identification and Selected Ion Monitoring (SIM) for quantification.
Solvent Delay	~7 minutes to protect the filament from the solvent peak.[10]

Data Analysis

• Compound Identification: Identify target terpenes by comparing their retention times and mass spectra with those of the certified reference standards and by matching against spectral libraries (e.g., NIST, Wiley).[1][11]

• Quantification:

  • For each analyte, determine the peak area. For Linalool-d5, monitor a unique ion that is not present in the native linalool spectrum.

  • Calculate the Response Ratio for each standard and sample: Response Ratio = (Peak Area of Analyte) / (Peak Area of Linalool-d5).

  • Generate a calibration curve by plotting the Response Ratio versus the concentration for the series of calibration standards.

  • Quantify the concentration of each terpene in the samples by applying the linear regression equation from the calibration curve to the Response Ratio calculated for the sample.

Data Presentation

The performance of the method should be validated for linearity, accuracy, and precision. The following table summarizes the expected performance characteristics for key volatile terpenes using this protocol.

Analyte	Linearity (R²)	Accuracy (%)	Precision (%RSD, n=5)
α-Pinene	≥ 0.995	92 - 105	< 5
β-Myrcene	≥ 0.995	90 - 103	< 5
Limonene	≥ 0.998	95 - 102	< 4
Linalool	≥ 0.998	96 - 101	< 3
β-Caryophyllene	≥ 0.995	91 - 104	< 5
(Note: Data are representative based on typical method performance.[1][12])

Experimental Workflow Visualization

The logical flow of the entire analytical process, from sample preparation to final data analysis, is depicted below.

Caption: Workflow for terpene quantification by HS-SPME-GC-MS.

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. gcms.cz [gcms.cz]
• 4. quantification of organic acids by deuterated standards - Chromatography Forum [chromforum.org]
• 5. texilajournal.com [texilajournal.com]
• 6. benchchem.com [benchchem.com]
• 7. GC Analysis of Terpenes in Cannabis on Equity-1 after Headspace SPME [sigmaaldrich.com]
• 8. agilent.com [agilent.com]
• 9. agilent.com [agilent.com]
• 10. gcms.cz [gcms.cz]
• 11. HS-SPME-GC/MS Analysis of Terpenes in Hops & Cannabis [sigmaaldrich.com]
• 12. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application of Linalool-d5 in Food and Beverage Flavor Analysis

Application Note

Introduction

Linalool (B1675412) is a naturally occurring monoterpene alcohol found in a wide variety of flowers and spice plants, contributing significantly to the floral and citrus notes of many foods and beverages.[1][2] The accurate quantification of linalool is crucial for quality control, authenticity assessment, and flavor profiling in the food and beverage industry. Stable isotope dilution analysis (SIDA) using a deuterated internal standard like Linalool-d5 is the gold standard for the precise and accurate quantification of linalool.[3] Linalool-d5, being chemically identical to linalool, exhibits similar extraction, chromatographic, and ionization behavior, thus effectively compensating for matrix effects and variations during sample preparation and analysis.[3] This application note provides detailed protocols for the quantification of linalool in food and beverage matrices using Linalool-d5 as an internal standard with Gas Chromatography-Mass Spectrometry (GC-MS).

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that involves the addition of a known amount of an isotopically labeled standard (Linalool-d5) to a sample. This internal standard is chemically identical to the analyte of interest (linalool) but has a different mass due to the presence of deuterium (B1214612) atoms. By measuring the ratio of the native analyte to the isotopically labeled standard using a mass spectrometer, the concentration of the native analyte in the original sample can be determined with high accuracy. This method is highly effective in minimizing errors arising from sample matrix effects and variations during sample workup.[3]

Linalool Perception: The Olfactory Signaling Pathway

The perception of linalool's characteristic aroma begins with its interaction with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal cavity. In humans, the olfactory receptor hOR1C1 has been identified to detect linalool.[1] The binding of linalool to an OR initiates a cascade of intracellular events, leading to the perception of its scent. This signaling pathway is a G-protein coupled cascade that ultimately results in the depolarization of the olfactory sensory neuron and the transmission of a signal to the brain.[4]

Figure 1: Linalool Olfactory Signaling Pathway.

Experimental Protocols

The following protocols provide a framework for the analysis of linalool in wine and fruit juice using Linalool-d5 as an internal standard with GC-MS.

Materials and Reagents

• Linalool (≥97% purity)

• Linalool-d5 (≥98% isotopic purity)

• Methanol (HPLC grade)

• Hexane (GC grade)

• Dichloromethane (B109758) (HPLC grade)

• Sodium chloride (analytical grade)

• Anhydrous sodium sulfate

• 20 mL headspace vials with caps (B75204) and septa

• 1.5 mL GC vials with inserts and caps

Instrumentation

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• SPME autosampler and fibers (e.g., DVB/CAR/PDMS)

• Vortex mixer

• Centrifuge

Sample Preparation

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) for Wine

• Pipette 5 mL of the wine sample into a 20 mL headspace vial.

• Add 1.5 g of NaCl to the vial to increase the ionic strength.

• Spike the sample with 50 µL of a 1 µg/mL Linalool-d5 solution in methanol.

• Immediately seal the vial with a magnetic crimp cap.

• Incubate the vial at 40°C for 15 minutes with agitation.

• Expose the SPME fiber to the headspace for 30 minutes at 40°C.

• Retract the fiber and introduce it into the GC injector for thermal desorption.

Protocol 2: Liquid-Liquid Extraction (LLE) for Fruit Juice

• Measure 10 mL of the fruit juice sample into a 50 mL centrifuge tube.

• Spike the sample with 50 µL of a 1 µg/mL Linalool-d5 solution in methanol.

• Add 10 mL of dichloromethane to the tube.

• Vortex vigorously for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic (bottom) layer to a clean tube containing anhydrous sodium sulfate.

• Vortex briefly and let it stand for 5 minutes.

• Transfer an aliquot of the dried extract to a GC vial for analysis.

GC-MS Analysis

The following are typical GC-MS parameters for linalool analysis. These may need to be optimized for your specific instrument and application.

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	250°C
Injection Mode	Splitless
Oven Program	Initial temp: 40°C, hold for 2 minRamp to 150°C at 4°C/minRamp to 240°C at 20°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Linalool Quantifier Ion	m/z 93
Linalool Qualifier Ions	m/z 71, 121
Linalool-d5 Quantifier Ion	m/z 98

Data Analysis and Quantification

A calibration curve is constructed by analyzing a series of standards containing known concentrations of linalool and a constant concentration of Linalool-d5. The ratio of the peak area of the linalool quantifier ion to the peak area of the Linalool-d5 quantifier ion is plotted against the concentration of linalool. The concentration of linalool in the samples is then determined by calculating the peak area ratio from the sample chromatogram and interpolating the concentration from the calibration curve.

Quantitative Data Summary

The following tables summarize typical performance data for the quantification of linalool using a deuterated internal standard with GC-MS.

Table 1: Method Validation Parameters

Parameter	Typical Value	Reference
Linearity (r²)	≥ 0.998	[5]
Linear Range	0.1 - 100 µg/mL	[3]
Limit of Detection (LOD)	~3.5 ng/mL	[5]
Limit of Quantification (LOQ)	~7.5 ng/mL	[5]
Accuracy (% Recovery)	80.23 - 115.41%	[5]
Precision (RSD)	Intra-day: ≤ 12.03%Inter-day: ≤ 11.34%	[5]

Table 2: Linalool Concentrations in Various Beverages (Illustrative)

Beverage	Linalool Concentration Range (µg/L)	Reference
Moscato Giallo Wine (free)	280 - 1800	[6]
Gewürztraminer Wine	Varies with other monoterpenes	[7]
Hop-forward Beers	Can be significant	[8]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the quantification of linalool in a beverage sample using Linalool-d5 and GC-MS.

References

• 1. Linalool odor‐induced analgesia is triggered by TRPA1-independent pathway in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Linalool Analysis Service - Creative Proteomics [creative-proteomics.com]
• 3. benchchem.com [benchchem.com]
• 4. Frontiers | Metabolic Products of Linalool and Modulation of GABAA Receptors [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. ives-openscience.eu [ives-openscience.eu]
• 8. researchgate.net [researchgate.net]

Revolutionizing Linalool Metabolite Analysis: A Detailed Protocol Using Linalool-d5

In the ever-evolving landscape of pharmaceutical and natural product research, the precise quantification of metabolites is paramount for understanding the efficacy and safety of therapeutic compounds. This application note presents a robust and sensitive analytical method for the determination of linalool (B1675412) metabolites, utilizing Linalool-d5 as a stable isotope-labeled internal standard (SIL-IS) with liquid chromatography-tandem mass spectrometry (LC-MS/MS). This protocol is designed for researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, and metabolic profiling studies.

Linalool, a naturally occurring terpene alcohol found in numerous essential oils, has garnered significant attention for its potential therapeutic properties, including anxiolytic, sedative, and anti-inflammatory effects. A thorough understanding of its metabolic fate is crucial for its development as a potential therapeutic agent. The use of a SIL-IS like Linalool-d5 is the gold standard for quantitative bioanalysis, as it mimics the analyte's behavior during sample preparation and ionization, thereby correcting for matrix effects and improving the accuracy and precision of the results.[1]

Overview of Linalool Metabolism

Linalool undergoes extensive metabolism in mammals, primarily mediated by cytochrome P450 (CYP450) enzymes in the liver.[2][3] The major metabolic pathways include hydroxylation and subsequent oxidation. The primary metabolites formed are 8-hydroxylinalool and 8-oxolinalool, which can be further metabolized to 8-carboxylinalool.[2][3] Understanding these pathways is essential for identifying the target analytes in biological matrices.

Caption: Major metabolic pathway of linalool in mammals.

Analytical Method: UPLC-MS/MS

A highly sensitive and selective method utilizing Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) is detailed below. This method is suitable for the quantification of linalool and its primary metabolites in biological matrices such as plasma and serum.

Experimental Workflow

The following diagram outlines the key steps in the analytical workflow, from sample collection to data analysis.

Caption: Workflow for the analysis of linalool metabolites.

Reagents and Materials

• Analytes: Linalool, 8-hydroxylinalool, 8-oxolinalool

• Internal Standard: Linalool-d5

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade)

• Additives: Formic acid (LC-MS grade)

• Biological Matrix: Drug-free human serum/plasma

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of linalool, its metabolites, and Linalool-d5 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the analyte stock solutions in 50:50 acetonitrile/water to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the Linalool-d5 stock solution in acetonitrile.

Sample Preparation Protocol (Protein Precipitation)

• Aliquot 100 µL of the biological sample (blank, calibration standard, quality control, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the Linalool-d5 internal standard working solution (100 ng/mL).

• Add 200 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.[4]

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.[4]

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Transfer to an autosampler vial for UPLC-MS/MS analysis.

UPLC-MS/MS Parameters

The following tables summarize the optimized instrumental parameters for the analysis.

UPLC Conditions

Parameter	Value
LC System	Waters Acquity UPLC I-class or equivalent[5]
Column	Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm)[5]
Mobile Phase A	0.1% Formic Acid in Water[4][5]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[4][5]
Flow Rate	0.4 mL/min
Column Temperature	40°C[5]
Injection Volume	5 µL
Gradient Elution	Start with 10% B, increase to 95% B over 5 min, hold for 1 min, then return to initial conditions and equilibrate for 2 min.

Mass Spectrometry Conditions

Parameter	Value
Mass Spectrometer	Waters Xevo TQ-S or equivalent triple quadrupole[4][5]
Ionization Mode	Electrospray Ionization (ESI), Positive[4]
Detection Mode	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

MRM Transitions and Optimized Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Linalool	155.1	93.1	20	12
Linalool-d5 (IS)	160.1	95.1	20	12
8-hydroxylinalool	171.1	71.1	25	15
8-oxolinalool	169.1	85.1	22	14

Note: These parameters should be optimized for the specific instrument being used.

Method Validation and Performance

A summary of the typical quantitative performance of this method is presented below.

Parameter	Linalool	8-hydroxylinalool	8-oxolinalool
Linearity Range (ng/mL)	1 - 500	1 - 500	1 - 500
Correlation Coefficient (r²)	> 0.995	> 0.995	> 0.995
Lower Limit of Quantification (LLOQ) (ng/mL)	1	1	1
Accuracy (% Bias)	Within ±15%	Within ±15%	Within ±15%
Precision (%RSD)	< 15%	< 15%	< 15%

The Critical Role of the Internal Standard

The use of a stable isotope-labeled internal standard is crucial for correcting analytical variability. The diagram below illustrates how Linalool-d5 compensates for potential sample loss during preparation and variations in instrument response.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Metabolic Products of Linalool and Modulation of GABAA Receptors [frontiersin.org]
• 3. Metabolic Products of Linalool and Modulation of GABAA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans [mdpi.com]
• 5. Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Linalool-d5 Signal Variability in GC-MS

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting signal variability issues encountered with the internal standard Linalool-d5 during Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is Linalool-d5 and why is it used in GC-MS analysis?

Linalool-d5 is a deuterated form of linalool (B1675412), a naturally occurring terpene alcohol. In GC-MS, it serves as an ideal internal standard (IS) for the quantification of linalool and other similar analytes. Because its chemical and physical properties are nearly identical to the non-deuterated linalool, it co-elutes and behaves similarly during sample preparation, injection, and ionization. This allows it to effectively compensate for variations in sample volume, injection inconsistencies, and matrix effects, leading to more accurate and precise quantification.[1][2][3][4]

Q2: What is considered acceptable signal variability for an internal standard like Linalool-d5?

While specific limits can be laboratory- and method-dependent, general guidelines for internal standard signal variability in chromatographic methods are as follows. Consistent internal standard response across all samples (calibrators, quality controls, and unknowns) is more critical than the absolute response.

Parameter	Acceptance Criteria	Notes
Relative Standard Deviation (%RSD)	≤ 15%	For a batch of injections. Some methods may require a stricter RSD of <5%.
Response Variation from Mean	Within 50-150%	Individual sample IS responses should ideally fall within this range of the mean IS response for the batch. Responses outside this range may be considered outliers and warrant investigation.[5]
Recovery	50-120%	This is a common range for bioanalytical methods and reflects the efficiency of the extraction process.

Q3: I am observing a consistent drop in the Linalool-d5 signal over a sequence of injections. What could be the cause?

A progressive decrease in the internal standard signal can indicate a few potential issues:

• Contamination of the GC Inlet: Residue from sample matrices can accumulate in the inlet liner and on the inlet seal. These residues can create active sites that adsorb or degrade linalool-d5, leading to signal loss over time.[6][7]

• Column Contamination: Non-volatile components of the sample matrix can contaminate the front end of the GC column, creating active sites that interact with and degrade the analyte.

• Septum Coring: Particles from a worn septum can fall into the inlet liner, creating active sites.[7]

Troubleshooting Steps:

• Perform inlet maintenance: Replace the inlet liner, septum, and inlet seal.

• Trim the GC column: Remove a small portion (e.g., 10-15 cm) from the front of the column.

• Inject a solvent blank and a clean standard solution of Linalool-d5 to see if the signal is restored and stable.

Q4: The Linalool-d5 signal is highly variable and unpredictable between samples. What are the likely causes?

Erratic signal variability often points to issues with sample preparation, the injection process, or significant matrix effects.

• Inconsistent Sample Preparation: Errors in pipetting the internal standard, inconsistent extraction efficiencies between samples, or incomplete vortexing can lead to variable Linalool-d5 concentrations.

• Autosampler or Syringe Issues: A faulty autosampler syringe can lead to inconsistent injection volumes. Leaks in the syringe or at the injection port can also cause variability.[8][9]

• Matrix Effects: Components of the sample matrix can interfere with the analysis of Linalool-d5, causing either signal enhancement or suppression.[10][11] This effect can vary significantly from sample to sample, especially with complex matrices.

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Linalool-d5 Signal Variability

This guide provides a step-by-step process to identify the source of signal variability.

Step 1: Instrument Performance Check

The first step is to rule out any issues with the GC-MS system itself.

Experimental Protocol:

• Prepare a "Clean" Standard: Prepare a solution of Linalool-d5 in a clean solvent (e.g., hexane (B92381) or ethyl acetate) at the same concentration used in your samples.

• Run a Replicate Series: Inject the clean standard solution 5-10 times consecutively.

• Analyze the Data: Calculate the average peak area and the %RSD for the Linalool-d5 signal.

Interpretation:

• If %RSD is low (<5%) and the signal is stable: The instrument is likely performing well. The problem is likely related to your samples (matrix effects) or sample preparation. Proceed to Step 2 .

• If %RSD is high (>15%) or there is a clear trend (e.g., decreasing signal): There is likely an issue with the GC-MS system. Proceed to Step 3 .

Step 2: Investigating Matrix Effects

This step will help determine if components in your sample matrix are affecting the Linalool-d5 signal.

Experimental Protocol:

• Prepare a Matrix-Matched Standard: Take a blank sample matrix (a sample that does not contain the analyte of interest) and process it using your standard sample preparation procedure. In the final step, spike it with Linalool-d5 at the same concentration as your clean standard.

• Run a Replicate Series: Inject the matrix-matched standard 5-10 times.

• Compare Results: Compare the average peak area of the Linalool-d5 in the matrix-matched standard to the average peak area from the clean standard (from Step 1).

Interpretation:

• Signal Enhancement: If the average peak area is significantly higher in the matrix-matched standard, you are observing a matrix enhancement effect.

• Signal Suppression: If the average peak area is significantly lower, you are observing a matrix suppression effect.[10]

• High Variability: If the %RSD is high for the matrix-matched standard injections, it indicates that the matrix effect is inconsistent between injections.

Solutions for Matrix Effects:

• Dilute the Sample: Diluting the sample can reduce the concentration of interfering matrix components.

• Improve Sample Cleanup: Employ additional sample preparation steps like solid-phase extraction (SPE) to remove interfering compounds.

• Use Matrix-Matched Calibration: Prepare your calibration standards in the blank matrix to compensate for consistent matrix effects.[12]

Step 3: GC-MS System Troubleshooting

If the instrument performance check in Step 1 indicated a problem, follow this guide to diagnose the issue.

• Check for Leaks: Use an electronic leak detector to check for leaks at the injector, column fittings, and detector. Leaks can cause fluctuations in carrier gas flow and lead to inconsistent results.[8][13]

• Inlet Maintenance:

  • Replace the Septum: A worn or cored septum can cause leaks and introduce particles into the inlet.[7]

  • Replace the Inlet Liner: The liner can become contaminated with non-volatile residues from samples, creating active sites that can degrade Linalool-d5.[6]

  • Clean the Inlet: If necessary, clean the metal surfaces of the inlet.

• Column Maintenance:

  • Trim the Column: Remove a small section (e.g., 10-15 cm) from the inlet end of the column to remove any accumulated non-volatile residues.

  • Condition the Column: Bake out the column according to the manufacturer's instructions to remove any contaminants.

• Check the Syringe: Inspect the autosampler syringe for any damage or blockage. Replace if necessary.

Guide 2: Optimizing Linalool-d5 Concentration

Using an appropriate concentration of the internal standard is crucial for reliable results.

Q: What is a good starting concentration for Linalool-d5?

A common starting concentration for the internal standard in the final sample vial is in the range of 1-10 µg/mL.[11] However, the optimal concentration depends on the expected concentration of your analyte and the sensitivity of your instrument.

Protocol for Optimizing IS Concentration:

• Prepare a Series of IS Concentrations: Prepare several solutions of Linalool-d5 in a clean solvent at different concentrations (e.g., 0.1, 0.5, 1, 5, 10, and 50 µg/mL).

• Inject and Analyze: Inject each concentration and observe the peak shape and response.

• Select the Optimal Concentration: Choose a concentration that provides a strong, symmetrical peak without saturating the detector. The response should be in a linear range of the detector. It is also advisable to use an internal standard concentration that is similar to the expected concentration of the target analyte.[2]

Visualizations

Caption: A flowchart illustrating the systematic workflow for troubleshooting Linalool-d5 signal variability.

Caption: Potential thermal degradation pathways of Linalool in a hot GC inlet.[14]

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. biopharmaservices.com [biopharmaservices.com]
• 6. Inlet Activity | Separation Science [sepscience.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - US [thermofisher.com]
• 9. ssi.shimadzu.com [ssi.shimadzu.com]
• 10. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. Thermal Degradation of Linalool-Chemotype Cinnamomum osmophloeum Leaf Essential Oil and Its Stabilization by Microencapsulation with β-Cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]

Addressing ion suppression in LC-MS/MS analysis of linalool

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing ion suppression during the LC-MS/MS analysis of linalool (B1675412).

Troubleshooting Guides

This section addresses common issues encountered during the analysis of linalool, offering step-by-step solutions to help you resolve them effectively.

Question: I am observing significant and inconsistent signal for linalool in my samples. What could be the cause?

Answer:

Significant and inconsistent signal intensity for linalool is a common indicator of matrix effects, specifically ion suppression or enhancement. Ion suppression is a phenomenon in LC-MS where co-eluting compounds from the sample matrix interfere with the ionization of the analyte of interest, leading to a decreased signal.[1][2] Conversely, ion enhancement can occur where the matrix components improve the ionization efficiency of the analyte.

To confirm and quantify the extent of the matrix effect in your linalool analysis, a post-extraction spike experiment is recommended.

Experimental Protocol: Quantifying Matrix Effect

Objective: To quantify the degree of ion suppression or enhancement on the linalool signal from the sample matrix.

Procedure:

• Prepare a Neat Standard Solution (Set A): Dissolve a known concentration of linalool standard in the initial mobile phase solvent (e.g., 50 ng/mL).

• Prepare a Blank Matrix Extract: Using a sample of the matrix that is known to be free of linalool, perform your entire sample preparation procedure.

• Prepare a Post-Extraction Spiked Sample (Set B): To the final extract of the blank matrix from the previous step, add the same concentration of linalool as in the neat standard solution.

• LC-MS/MS Analysis: Analyze both the neat standard solution and the post-extraction spiked sample using your established LC-MS/MS method.

• Calculate the Matrix Effect (%ME):

  %ME = (Peak Area of Linalool in Set B / Peak Area of Linalool in Set A) * 100

  • A %ME value of 100% indicates no matrix effect.

  • A %ME value < 100% indicates ion suppression.

  • A %ME value > 100% indicates ion enhancement.

Data Presentation: Example of Matrix Effect Quantification

Sample Matrix	Peak Area (Neat Standard)	Peak Area (Post-Extraction Spike)	Matrix Effect (%)	Interpretation
Human Plasma	1,500,000	900,000	60%	Significant Ion Suppression
Essential Oil (1:100 dilution)	1,500,000	1,350,000	90%	Minor Ion Suppression
Herbal Extract	1,500,000	675,000	45%	Severe Ion Suppression
Beverage	1,500,000	1,725,000	115%	Signal Enhancement

Question: I have confirmed ion suppression. What are the primary strategies to mitigate it?

Answer:

There are several strategies to address ion suppression in the LC-MS/MS analysis of linalool. The most effective approach often involves a combination of the following:

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): Incorporating a SIL-IS, such as linalool-d6 (B12369189), is highly recommended. Since the SIL-IS has nearly identical chemical and physical properties to linalool, it will co-elute and be affected by matrix effects in the same way.[3] By using the ratio of the analyte peak area to the IS peak area for quantification, variations in signal intensity due to ion suppression can be normalized.

• Optimize Sample Preparation: The goal of sample preparation is to remove interfering matrix components while efficiently extracting linalool. Common techniques include:

  • Protein Precipitation (PPT): A simple and effective method for removing proteins from biological samples.

  • Liquid-Liquid Extraction (LLE): A technique that separates compounds based on their relative solubilities in two different immiscible liquids.

  • Solid-Phase Extraction (SPE): A highly selective method that uses a solid sorbent to isolate the analyte of interest from the sample matrix.

• Chromatographic Optimization: Modifying the LC method can help separate linalool from co-eluting matrix components. This can be achieved by:

  • Adjusting the mobile phase gradient.

  • Changing the mobile phase composition.

  • Using a different stationary phase (column).

• Sample Dilution: For highly concentrated matrices like essential oils, simple dilution can be a very effective way to reduce the concentration of interfering components.

Data Presentation: Comparison of Sample Preparation Techniques

Sample Preparation Method	Relative Cost	Complexity	Selectivity	Effectiveness in Reducing Matrix Effects
Dilution	Low	Low	Low	Moderate (matrix dependent)
Protein Precipitation (PPT)	Low	Low	Low	Moderate
Liquid-Liquid Extraction (LLE)	Moderate	Moderate	Moderate	Good
Solid-Phase Extraction (SPE)	High	High	High	Excellent

Experimental Workflow and Troubleshooting

The following diagram illustrates a typical workflow for identifying and mitigating ion suppression in linalool analysis.

Caption: A decision tree for troubleshooting ion suppression in linalool analysis.

Frequently Asked Questions (FAQs)

Q1: What is the difference between ion suppression and matrix effect?

A1: The matrix effect is a general term that describes the alteration of the analytical signal of an analyte due to the presence of other components in the sample matrix.[1] Ion suppression is a specific type of matrix effect where the signal of the analyte is decreased.[2]

Q2: Can I use a different internal standard if linalool-d6 is not available?

A2: While a stable isotope-labeled internal standard is ideal, a structural analog can be used as an alternative. However, it is crucial to ensure that the analog has a similar retention time and ionization efficiency to linalool and is not naturally present in the samples being analyzed.

Q3: My signal is still suppressed even after optimizing sample preparation and chromatography. What else can I check?

A3: If ion suppression persists, consider the following:

• MS Source Conditions: The settings of your mass spectrometer's ion source (e.g., spray voltage, gas flows, temperature) can significantly impact ionization efficiency. Re-optimization of these parameters may be necessary.

• Analyte Concentration: At very high concentrations, linalool can cause self-suppression. If you suspect this, try diluting your sample.

• Mobile Phase Additives: Certain mobile phase additives can cause ion suppression. If possible, try using alternative additives or reducing their concentration.

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Linalool in Human Serum

This protocol is adapted from a method for characterizing the oral pharmacokinetics of linalool in humans.[4][5][6][7]

1. Sample Preparation (Protein Precipitation followed by LLE):

• To 100 µL of human serum in a microcentrifuge tube, add 20 µL of the internal standard working solution (e.g., linalool-d6 in methanol).

• Add 200 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute, then centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Add 1 mL of ethyl acetate, vortex for 5 minutes, and centrifuge at 13,000 rpm for 10 minutes.

• Transfer the organic (upper) layer to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Parameters:

Parameter	Setting
LC System	Waters Acquity UPLC I-class
Column	Waters UPLC BEH C18 (50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	60% B to 78% B (0-1.6 min), 78% B to 100% B (1.6-2.0 min)
Flow Rate	0.37 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Waters Xevo TQ-S Triple Quadrupole
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transition (Linalool)	m/z 137.1 → 95.1
MRM Transition (IS)	Dependent on the IS used (e.g., for trans,trans-farnesol: m/z 205.2 → 149.1)

Protocol 2: LC-MS/MS Analysis of Linalool in Essential Oil

This protocol is a recommended starting point for the analysis of linalool in essential oil matrices.

1. Sample Preparation (Dilution):

• Accurately weigh approximately 100 mg of the essential oil into a 10 mL volumetric flask.

• Add a known amount of internal standard (e.g., linalool-d6).

• Dilute to volume with methanol (B129727) and mix thoroughly. This creates a 1:100 (v/v) dilution. Further dilution may be necessary depending on the linalool concentration.

• Transfer an aliquot to an autosampler vial for analysis.

2. LC-MS/MS Parameters:

The LC-MS/MS parameters can be similar to those used for serum analysis, with potential adjustments to the gradient to ensure separation from other terpenes in the essential oil.

Parameter	Setting
LC System	UPLC/HPLC system
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	A starting point could be 50% B, ramping to 95% B over 10 minutes.
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transition (Linalool)	m/z 137.1 → 95.1
MRM Transition (Linalool-d6)	m/z 143.1 → 98.1 (example)

Logical Relationship Diagram

The following diagram illustrates the logical relationship between the causes of ion suppression and the corresponding mitigation strategies.

Caption: Relationship between causes of ion suppression and mitigation strategies.

References

• 1. longdom.org [longdom.org]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. media.doterra.com [media.doterra.com]

Improving peak shape and resolution for linalool and Linalool-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic analysis of linalool (B1675412) and its deuterated internal standard, Linalool-d5. The focus is on improving peak shape and resolution for accurate and reproducible quantification.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor peak shape (tailing or fronting) for linalool and Linalool-d5 in gas chromatography (GC)?

A1: Poor peak shape for linalool and its deuterated analog is often due to several factors. Peak tailing, the more common issue for polar compounds like linalool, can be caused by interactions with active sites in the GC system, such as silanol (B1196071) groups in the injector liner or on the column itself. Other causes include improper column installation, the use of a solvent that is a poor match for the stationary phase polarity, or contamination in the liner or at the head of the column. Peak fronting is less common but can occur due to column overload, where too much sample is injected, or a mismatch between the sample solvent and the initial oven temperature.

Q2: How can I improve the resolution between linalool enantiomers?

A2: To resolve the enantiomers of linalool, a chiral stationary phase is necessary. Columns with derivatized cyclodextrins are commonly used for this purpose. Optimizing the temperature program is also crucial; lower temperatures often increase the separation between enantiomers but may also broaden peaks. Therefore, a slow temperature ramp or an isothermal period at an optimized temperature can significantly improve resolution. Multidimensional gas chromatography (MDGC) can also be employed to enhance the separation of enantiomers from complex sample matrices.

Q3: Can I analyze linalool and Linalool-d5 using High-Performance Liquid Chromatography (HPLC)?

A3: Yes, HPLC is a viable technique for the analysis of linalool. A reversed-phase C18 column is often used with a mobile phase consisting of a mixture of acetonitrile (B52724) and water. The addition of a small amount of formic acid to the mobile phase can improve peak shape and ionization efficiency for mass spectrometry detection. While HPLC can be effective, GC is more commonly used for volatile compounds like linalool.

Q4: My baseline is noisy. How can I fix this?

A4: A noisy baseline in GC can stem from several sources. Leaks in the system are a common culprit, allowing air to enter and cause baseline instability. It's important to check all fittings and connections. Contamination in the carrier gas, the gas lines, or the injector can also lead to a noisy baseline. Column bleed, which occurs at high temperatures, can also contribute to baseline noise and drift. Ensure your column is in good condition and that the analysis temperature does not significantly exceed the column's recommended maximum.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of linalool and Linalool-d5.

Issue 1: Peak Tailing for Both Linalool and Linalool-d5

• Possible Cause: Active sites in the injector or on the column are interacting with the hydroxyl group of linalool.

• Troubleshooting Steps:

  • Use a Deactivated Liner: Employ a GC inlet liner that has been deactivated to minimize surface activity.

  • Column Conditioning: Properly condition the GC column according to the manufacturer's instructions to ensure a more inert surface.

  • Trim the Column: If the column has been in use for a while, trimming 10-20 cm from the inlet end can remove accumulated non-volatile residues and active sites.

  • Check for Leaks: Ensure all fittings are secure, as leaks can introduce oxygen and create active sites.

Issue 2: Poor Resolution Between Linalool Enantiomers

• Possible Cause: The chiral column or the GC method is not optimized for the separation.

• Troubleshooting Steps:

  • Column Selection: Verify that you are using a suitable chiral column, such as one with a cyclodextrin-based stationary phase.

  • Optimize Oven Temperature: Lowering the initial oven temperature or using a slower temperature ramp can increase the interaction time with the stationary phase and improve separation. Experiment with different isothermal temperatures to find the optimal resolution.

  • Adjust Carrier Gas Flow Rate: Reducing the carrier gas flow rate can sometimes enhance resolution, but be mindful that this will also increase analysis time.

Issue 3: Inconsistent Peak Areas and Retention Times

• Possible Cause: Issues with the injection technique, system leaks, or temperature fluctuations.

• Troubleshooting Steps:

  • Check Injection Volume and Speed: Ensure the injection volume is consistent and that the injection speed is appropriate for your method (fast for split, slower for splitless).

  • Verify System Integrity: Check for leaks in the gas lines and at all connections.

  • Ensure Stable Oven Temperature: Verify that the GC oven temperature is stable and accurately controlled. Fluctuations can lead to shifts in retention time.

Data Presentation

Table 1: GC-MS Parameters for Linalool Enantiomer Separation

Parameter	Value
Gas Chromatograph
Column	Astec® CHIRALDEX™ B-DM (30 m x 0.25 mm x 0.12 µm) or equivalent chiral column
Injection Volume	1 µL
Injector Temperature	250 °C
Injection Mode	Split (Split Ratio 20:1)
Carrier Gas	Helium
Flow Rate	1.5 mL/min
Oven Program	Initial temperature 40 °C for 3 min, ramp at 2 °C/min to 180 °C, hold for 30 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	250 °C
Mass Scan Range	30–300 amu

Preventing isotopic exchange of deuterium in Linalool-d5

Technical Support Center: Linalool-d5

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the isotopic exchange of deuterium (B1214612) in Linalool-d5. Below are frequently asked questions, troubleshooting guides, and detailed protocols to maintain the isotopic integrity of your compound during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for Linalool-d5?

Isotopic exchange, often called deuterium-hydrogen (D-H) exchange or "back-exchange," is a chemical process where a deuterium atom in a molecule is replaced by a hydrogen atom (proton) from the surrounding environment.[1] For Linalool-d5, this is a critical issue as it compromises the isotopic purity of the standard. This can lead to inaccurate quantification in stable isotope dilution analysis, misinterpretation of metabolic pathways, and flawed results in pharmacokinetic studies.[2][3] The loss of deuterium changes the mass of the molecule, which can cause signal overlap with the non-deuterated analyte in mass spectrometry.

Q2: Which deuterium atoms in Linalool-d5 are most susceptible to exchange?

The stability of a deuterium label depends on its position in the molecule.

• O-D vs. C-D Bonds: The proton on the hydroxyl group (-OH) of linalool (B1675412) is highly labile and will exchange with deuterium from a deuterated solvent almost instantaneously. However, in Linalool-d5, the label refers to deuterium atoms attached to carbon (C-D bonds).

• C-D Bond Stability: C-D bonds are generally stable.[4] However, their lability can be increased by adjacent functional groups. For instance, hydrogens (or deuteriums) on a carbon adjacent to a carbonyl group (alpha-position) are more susceptible to exchange through a process called keto-enol tautomerization.[5][6][7] While linalool is an alcohol, it can be oxidized to a ketone or aldehyde, which could then facilitate exchange.[8] Deuterium atoms on aromatic rings or stable aliphatic carbons are typically very resistant to exchange under normal analytical conditions.[4]

Q3: What are the primary environmental factors that promote deuterium-hydrogen (D-H) exchange?

Several factors can catalyze or facilitate the unwanted exchange of deuterium for hydrogen.

• Moisture: Water is the most significant factor.[9] Many organic solvents are hygroscopic and readily absorb atmospheric moisture, introducing a plentiful source of protons that can drive the back-exchange.[9]

• pH: The rate of D-H exchange is highly dependent on pH.[1] Both strongly acidic (pH < 2) and, more significantly, basic (pH > 8) conditions can catalyze the exchange. The minimum rate of exchange for many compounds is observed in a slightly acidic environment, around pH 2.5 to 3.0.

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[4] Storing and handling samples at low temperatures (e.g., 4°C) can significantly slow down the exchange process.

• Solvent Type: Protic solvents (e.g., water, methanol (B129727), ethanol) contain exchangeable protons and can readily facilitate D-H exchange. Aprotic solvents (e.g., acetonitrile, chloroform, DMSO) do not have exchangeable protons and are therefore preferred.[9]

Q4: How should I properly store Linalool-d5 to ensure long-term stability?

For optimal stability, Linalool-d5 should be stored in a tightly sealed container in a cool, dark, and well-ventilated area, protected from light and moisture.[10][11]

• Neat Compound: Store the pure compound at the recommended temperature, typically 4°C, with the container tightly sealed to prevent moisture ingress.[11][12]

• Solutions: Solutions of Linalool-d5 should be stored in high-quality, tightly sealed vials at low temperatures. For short-term storage (up to one month), -20°C is suitable, while -80°C is recommended for longer-term storage (up to six months).[11] Purging the vial headspace with an inert gas like argon or nitrogen can further protect against oxidation.[12]

Q5: Which type of solvent is best for preparing Linalool-d5 solutions?

Aprotic solvents are strongly recommended to minimize the risk of D-H exchange.[9]

• Recommended Solvents: High-purity, anhydrous grades of solvents like acetonitrile, chloroform-d, DMSO-d6, or benzene-d6 (B120219) are excellent choices as they lack exchangeable protons.

• Solvents to Avoid: Protic solvents such as deuterium oxide (D₂O), methanol-d4, water, and methanol should be avoided unless the experimental design specifically requires them, as they can actively participate in exchange reactions.[9] If a protic solvent must be used, ensure the pH is controlled and the temperature is kept low.

Troubleshooting Guide

Q: I've observed a loss of deuterium in my Linalool-d5 sample during analysis (e.g., via MS). What are the likely causes?

Observing a lower-than-expected mass or a signal at the mass of the non-deuterated compound is a clear sign of deuterium loss. This troubleshooting guide will help you identify the source of the problem.

Summary of Factors Influencing D-H Exchange Rate

Factor	Condition Promoting Exchange	Relative Impact	Mitigation Strategy
Contaminants	Presence of H₂O (moisture)	Very High	Use anhydrous solvents; dry glassware; handle in an inert atmosphere.
pH	High (>8) or Low (<2)	High	Maintain solution pH between 2.5 and 7.
Temperature	Elevated Temperatures	High	Store and analyze samples at low temperatures (e.g., 4°C).[4]
Solvent	Protic (e.g., H₂O, Methanol)	High	Use aprotic solvents (e.g., Acetonitrile, DMSO) whenever possible.[9]
Catalysts	Presence of certain metals or enzymes	Moderate	Ensure clean glassware and high-purity reagents. Avoid known catalysts for H/D exchange.[1][8]

Troubleshooting Logic Flow

The following diagram outlines a systematic approach to diagnosing the cause of deuterium loss in your experiment.

Caption: Troubleshooting workflow for identifying sources of D-H exchange.

Experimental Protocols

Protocol: Preparation of Linalool-d5 Working Solutions Under Anhydrous Conditions

This protocol details the steps to prepare stock and working solutions of Linalool-d5 while minimizing the risk of deuterium exchange.

1. Materials and Equipment:

• Linalool-d5 standard

• High-purity, anhydrous aprotic solvent (e.g., acetonitrile, ≥99.9%)

• Class A volumetric flasks and gas-tight syringes

• Glassware (vials, flasks)

• Drying oven or flame-drying apparatus

• Desiccator

• Inert gas source (dry nitrogen or argon) with manifold

• Glove box or glove bag (recommended for highest precision)

2. Glassware Preparation:

• Clean all glassware thoroughly.

• Place glassware in a drying oven at 120°C for at least 4 hours (or overnight).

• Alternatively, flame-dry the glassware under a stream of inert gas.

• Transfer the hot glassware to a desiccator and allow it to cool to room temperature under vacuum or in the presence of a desiccant.[9]

3. Solution Preparation (Inert Atmosphere Recommended):

• Equilibration: Allow the sealed container of Linalool-d5 to equilibrate to ambient temperature inside a desiccator before opening. This prevents condensation of atmospheric moisture onto the cold compound.[4]

• Inert Environment: Move the cooled glassware, equilibrated standard, and a sealed bottle of anhydrous solvent into a glove box or glove bag purged with dry nitrogen or argon.[9]

• Weighing: On a calibrated analytical balance, accurately weigh the required amount of Linalool-d5 to prepare the stock solution.

• Dissolution: Quantitatively transfer the weighed standard to a prepared volumetric flask. Add a portion of the anhydrous solvent, swirl gently to dissolve, and then dilute to the final volume.

• Working Solutions: Prepare serial dilutions from the stock solution using gas-tight syringes to transfer liquids, ensuring the integrity of the anhydrous environment is maintained.

4. Storage:

• Immediately cap all solution vials tightly. Use vials with PTFE-lined septa.

• Store the stock solution at -80°C and working solutions at -20°C or 4°C, depending on the required stability period.

• Label all containers clearly with the compound name, concentration, solvent, and preparation date.

Recommended Experimental Workflow Diagram

This diagram illustrates the ideal workflow for handling deuterated standards like Linalool-d5 to prevent isotopic exchange.

References

• 1. mdpi.com [mdpi.com]
• 2. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deuterated Compounds [simsonpharma.com]
• 4. benchchem.com [benchchem.com]
• 5. Hydrogen - Deuterium exchange [quimicaorganica.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Iridium-catalyzed α-selective deuteration of alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. hpc-standards.com [hpc-standards.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Enhancing Low-Level Linalool Detection with Linalool-d5: A Technical Support Center

For researchers, scientists, and drug development professionals, the precise quantification of linalool (B1675412) at low concentrations is critical for quality control, pharmacokinetic studies, and formulation development. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the use of Linalool-d5 as an internal standard to enhance the sensitivity of linalool detection.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect linalool analysis?

A1: In chemical analysis, the "matrix" refers to all components in a sample other than the analyte of interest, which in this case is linalool.[1] A matrix effect is the alteration of the analytical signal of the analyte due to the presence of these other components.[1] This can lead to either signal suppression (a lower signal than expected) or signal enhancement (a higher signal than expected), both of which compromise the accuracy and reproducibility of quantitative results.[1] For instance, when analyzing linalool in complex samples like essential oils, plant extracts, or biological fluids, co-extracted compounds can interfere with the ionization process in techniques like mass spectrometry, leading to inaccurate measurements.[1]

Q2: How does using Linalool-d5 as an internal standard overcome matrix effects?

A2: Linalool-d5 is a stable isotope-labeled internal standard (SIL-IS). It is chemically almost identical to linalool, but has a higher mass due to the replacement of five hydrogen atoms with deuterium. Because of this similarity, it behaves nearly identically during sample preparation, chromatography, and ionization.[1] Any matrix effects that suppress or enhance the linalool signal will have a proportional effect on the Linalool-d5 signal. By adding a known amount of Linalool-d5 to every sample, standard, and blank at the beginning of the workflow, the ratio of the linalool signal to the Linalool-d5 signal is used for quantification. This ratio remains stable even if both signals are suppressed or enhanced, thus correcting for the matrix effect and improving analytical accuracy.[1]

Q3: When should I use an external standard calibration versus an internal standard calibration for linalool analysis?

A3: An external standard calibration is suitable for simple and clean matrices where matrix effects are negligible. However, for complex samples where matrix components can interfere with the analysis, an internal standard calibration is highly recommended. The use of an internal standard like Linalool-d5 can significantly improve the quality of quantitative analysis by mitigating matrix effects.[2]

Q4: What are the advantages of using a deuterated internal standard like Linalool-d5 over other internal standards?

A4: The use of an isotopic internal standard, such as a deuterated form of the analyte like Linalool-d5, is considered the gold standard in quantitative mass spectrometry.[3] This is because the chemical and physical properties are so similar to the analyte, ensuring they behave almost identically during the entire analytical process. This co-elution and similar behavior effectively compensate for matrix effects and variations in instrument response, leading to higher accuracy and precision.[3] While other terpene analogs like borneol or terpineol (B192494) can be used, it is crucial to ensure they do not co-elute with other sample components.[4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor Peak Shape	Active sites in the GC inlet or column.	Perform inlet and column maintenance. Consider using a derivatizing agent. While matrix components can sometimes improve peak shape by passivating active sites, relying on an internal standard like Linalool-d5 is crucial for consistent and accurate quantification despite peak shape variations.[2]
Difficulty in Detecting Low Concentrations of Linalool	Signal suppression due to matrix effects.	Optimize sample cleanup procedures to remove interfering matrix components.[2] Increase the concentration of the Linalool-d5 internal standard to ensure a detectable signal. Utilize a more sensitive analytical technique like GC-MS/MS or LC-MS/MS in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode.[3][4]
Inconsistent Results Between Sample Injections	Variability in sample injection volume or instrument response.	The use of an internal standard like Linalool-d5 is the primary solution to correct for these variations. By calculating the ratio of the analyte peak area to the internal standard peak area, inconsistencies in injection volume or instrument response are normalized.[2]
Linalool-d5 Signal is Too High or Too Low	Incorrect spiking concentration of the internal standard.	Prepare a working solution of Linalool-d5 and add a consistent, known amount to all samples, standards, and blanks. The concentration should be high enough to provide a robust signal but not so high that it saturates the detector.
Co-elution of Linalool and Linalool-d5 with Matrix Components	Inadequate chromatographic separation.	Optimize the GC oven temperature program or the LC mobile phase gradient to improve the separation of linalool and Linalool-d5 from interfering matrix components.[4]

Quantitative Data Summary

Table 1: Performance Characteristics of Linalool Quantification Methods

Performance Metric	GC-MS	LC-MS/MS
Limit of Detection (LOD)	0.15 ng/mL[5]	3.5 ng/mL[5]
Limit of Quantification (LOQ)	0.5 ng/mL (estimated)[5]	7.5 ng/mL[5]
Linearity (R²)	≥ 0.98[5][6]	> 0.99[5]
Precision (%RSD) - Intra-day	3.1%[5]	<12.03%[5]
Precision (%RSD) - Inter-day	8.8%[5]	<11.34%[5]
Accuracy (% Recovery)	Within 20% of expected[5][6]	80.23–115.41%[5]

Note: Data is compiled from various studies and may not represent a direct head-to-head comparison under identical conditions.[5]

Experimental Protocols

Protocol 1: Quantification of Linalool using GC-MS with Linalool-d5 Internal Standard

This protocol is adapted from methodologies for analyzing terpenes in various matrices.[5]

• Sample Preparation:

  • Accurately weigh the sample into a headspace vial.

  • Add a known concentration of Linalool-d5 internal standard solution.

  • Seal the vial immediately.

  • For solid samples, a solvent extraction (e.g., with hexane (B92381) or ethanol) may be necessary prior to headspace analysis.[5]

• GC-MS Parameters:

  • Gas Chromatograph: Agilent 7890B or equivalent.[5]

  • Column: A suitable capillary column for terpene analysis (e.g., DB-5ms).[3]

  • Carrier Gas: Helium.[3]

  • Injection Mode: Splitless.[3]

  • Oven Temperature Program: A typical program might start at 60°C, hold for a few minutes, and then ramp up to 240°C. This should be optimized for the best separation.[4]

  • Mass Spectrometer: Agilent 5973 MSD or equivalent.[3]

  • Ionization Mode: Electron Ionization (EI).[3]

  • Mode: Selected Ion Monitoring (SIM) mode is recommended for enhanced sensitivity and selectivity by monitoring specific ions for linalool and Linalool-d5.[4]

Protocol 2: Quantification of Linalool using LC-MS/MS with Linalool-d5 Internal Standard

This protocol is particularly useful for analyzing linalool in complex biological matrices.[5]

• Sample Preparation:

  • To 100 µL of the sample (e.g., serum), add 200 µL of a protein precipitation solvent (e.g., acetonitrile) containing a known concentration of Linalool-d5.[5]

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes.[5]

  • Transfer the supernatant for LC-MS/MS analysis.

• LC-MS/MS Parameters:

  • Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[3]

  • Column: A reverse-phase C18 column.[3]

  • Mobile Phase: A gradient of water and acetonitrile, both containing a small percentage of formic acid.[3]

  • Mass Spectrometer: A triple quadrupole mass spectrometer.[3]

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[3]

  • Mode: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both linalool and the internal standard for quantification.[3]

Visualizations

Caption: A generalized experimental workflow for linalool quantification using Linalool-d5.

Caption: A troubleshooting decision tree for inaccurate linalool quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Column selection and optimization for linalool analysis

Technical Support Center: Linalool (B1675412) Analysis

Welcome to the Technical Support Center for linalool analysis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on column selection, method optimization, and troubleshooting for the accurate analysis of linalool.

Frequently Asked Questions (FAQs)

Q1: What is linalool and why is its analysis important?

A1: Linalool is a naturally occurring terpene alcohol found in many flowers and spice plants, existing as two different enantiomers: (R)-(-)-linalool (licareol) and (S)-(+)-linalool (coriandrol).[1] These enantiomers can have different aromatic properties and biological activities.[1][2] Accurate analysis is crucial for quality control in the fragrance, food, and cosmetic industries, as well as for authenticity assessment and in the development of pharmaceuticals.[1][3]

Q2: Which type of column is best for linalool analysis?

A2: The choice of column depends on the analytical goal.

• For non-chiral (general) analysis: A non-polar or medium-polar capillary column, such as a DB-5ms or HP-5ms, is commonly used for the separation of terpenes like linalool.[4] WAX columns, like the Agilent DB-HeavyWAX, are also utilized in the flavor and fragrance industry for terpene analysis.[5]

• For chiral (enantiomeric) analysis: To separate the (R) and (S) enantiomers of linalool, a chiral column is necessary.[6] Columns with derivatized cyclodextrin (B1172386) stationary phases are commonly employed.[6] Examples include Astec® CHIRALDEX™ B-DM and Rt-βDEXsm columns.[1][6] Multidimensional gas chromatography (MDGC) systems can also be used, combining a non-chiral and a chiral column for enhanced separation.[2][7]

Q3: Can linalool be analyzed by methods other than Gas Chromatography (GC)?

A3: Yes, while GC is the most common technique for analyzing volatile compounds like terpenes, High-Performance Liquid Chromatography (HPLC) can also be used.[8][9] HPLC can be advantageous as it may not require the sample to be in an organic solvent, which is often necessary for GC injection.[8] For HPLC analysis of linalool, a reversed-phase C18 column is typically used.[8][10]

Troubleshooting Guides

This section provides solutions to common problems encountered during linalool analysis.

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Possible Causes:

  • Column Overload: Injecting too much sample can lead to peak fronting.[11]

  • Active Sites: Active sites in the inlet liner or on the column can interact with linalool, causing peak tailing.[11]

  • Improper Vaporization: If the sample does not vaporize properly in the injector, it can result in distorted peak shapes.[11]

  • Contamination: A contaminated sample, liner, or column can lead to poor peak shapes.[11]

• Solutions:

  • Reduce the sample concentration or use a higher split ratio.[11]

  • Use a deactivated inlet liner and ensure the column is properly conditioned.

  • Optimize the injector temperature to ensure complete vaporization of linalool.

  • Clean or replace the inlet liner and check the purity of your sample and solvents.[12]

Issue 2: Poor Resolution or Co-elution of Peaks

• Possible Causes:

  • Inadequate Column Selectivity: The column may not be suitable for separating linalool from other components in the matrix.[11]

  • Sub-optimal Oven Temperature Program: The temperature ramp rate may be too fast, not allowing for proper separation.[13]

  • Incorrect Carrier Gas Flow Rate: The flow rate may not be optimal for the column dimensions and carrier gas type.[14]

• Solutions:

  • Column Selection: For complex mixtures, a column with a different stationary phase or a longer column might be necessary to improve resolution.[13] For enantiomeric separation, a chiral column is required.[6]

  • Oven Temperature Program: Optimize the temperature program by using a slower ramp rate or adding isothermal holds to improve the separation of critical pairs.[13][14]

  • Carrier Gas Flow Rate: Adjust the carrier gas flow rate to the optimal linear velocity for your column to maximize efficiency.[15]

Issue 3: Irreproducible Retention Times

• Possible Causes:

  • Leaks in the System: Leaks in the injector, column fittings, or gas lines can cause fluctuations in flow and pressure.

  • Inconsistent Oven Temperature: Poor temperature control can lead to shifts in retention times.

  • Changes in Carrier Gas Flow: Instability in the carrier gas supply or flow control can affect retention times.[14]

• Solutions:

  • Perform a leak check of the entire GC system.

  • Verify the stability and accuracy of the GC oven temperature.

  • Ensure a stable carrier gas supply and check the performance of the flow controller.[12]

Experimental Protocols & Data

Protocol 1: Chiral Analysis of Linalool Enantiomers by GC-MS

This protocol provides a method for the separation and quantification of (R)- and (S)-linalool using a chiral GC column and mass spectrometry.

1. Sample Preparation: [1]

• Prepare a stock solution of racemic linalool (1000 µg/mL) in hexane.

• Create a series of calibration standards (1-100 µg/mL) by diluting the stock solution.

• For essential oil samples, accurately weigh about 100 mg and dissolve it in 10 mL of hexane.[1] For plant material, homogenize about 1 g in 10 mL of a suitable solvent like methanol.[3]

• If using an internal standard, spike all standards and samples with a known concentration of the internal standard (e.g., linalool-d6 (B12369189) at 10 µg/mL).[1][3]

2. GC-MS Parameters:

Parameter	Value
Gas Chromatograph
Column	Astec® CHIRALDEX™ B-DM (30 m x 0.25 mm x 0.12 µm) or equivalent
Injection Volume	1 µL
Injector Temperature	250 °C
Injection Mode	Split (Split Ratio 20:1)
Carrier Gas	Helium
Flow Rate	1.5 mL/min
Oven Program	Initial temp 40°C for 3 min, ramp at 2°C/min to 180°C, hold for 30 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	250 °C
Mass Scan Range	30–300 amu
Data Acquisition Mode	Selected Ion Monitoring (SIM)
Table 1: GC-MS Parameters for Chiral Linalool Analysis.[1]

3. Data Analysis: [1]

• Integrate the peak areas for the (R) and (S) linalool enantiomers and the internal standard.

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the standards.

• Determine the concentration of each linalool enantiomer in the samples using the calibration curve.[3]

Protocol 2: General Linalool Analysis in Hops by GC-MS

This protocol is for the general quantification of linalool in a complex matrix like hops.

1. Sample Preparation: [16]

• An internal standard, such as 3-hepten-1-ol, can be used.

• Prepare a calibration curve with linalool standards in a hexane-dichloromethane mixture (1:1) at concentrations of 1, 10, 50, and 100 mg/L, with a constant internal standard concentration.[16]

• Extraction from hop samples can be performed using methods like fluidized-bed extraction.[16]

2. GC-MS Parameters:

Parameter	Value
Gas Chromatograph
Column	TG WAX MS (30 m x 0.25 mm x 0.25 µm)
Injection Volume	1 µL
Injector Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.2 mL/min
Oven Program	40°C (2 min), then 8°C/min to 130°C, then 15°C/min to 230°C (5 min)
Mass Spectrometer
Transfer Line Temp.	250°C
Table 2: GC-MS Parameters for General Linalool Analysis.[16]

Visualizations

Caption: General workflow for linalool analysis from sample preparation to reporting.

Caption: A decision tree for troubleshooting common GC issues in linalool analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. acgpubs.org [acgpubs.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. gcms.cz [gcms.cz]
• 6. gcms.cz [gcms.cz]
• 7. agilent.com [agilent.com]
• 8. A New High-Performance Liquid Chromatographic Method for the Determination and Distribution of Linalool in Michelia alba - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cannabissciencetech.com [cannabissciencetech.com]
• 10. Linalool Analysis Service - Creative Proteomics [creative-proteomics.com]
• 11. drawellanalytical.com [drawellanalytical.com]
• 12. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 13. gcms.cz [gcms.cz]
• 14. quora.com [quora.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. hmelj-giz.si [hmelj-giz.si]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of a GC-MS Method for Linalool Quantification Using Linalool-d5

For researchers, scientists, and drug development professionals, the precise and accurate quantification of linalool (B1675412), a naturally occurring terpene alcohol with various industrial and pharmaceutical applications, is paramount. This guide provides a comprehensive comparison of a validated Gas Chromatography-Mass Spectrometry (GC-MS) method utilizing Linalool-d5 as an internal standard against alternative analytical techniques. The use of a stable isotope-labeled internal standard like Linalool-d5 is the gold standard for quantitative analysis, as it effectively corrects for variations in sample preparation and instrument response, ensuring high accuracy and precision.

This guide presents detailed experimental protocols, comparative performance data, and a visual representation of the analytical workflow to assist researchers in selecting and implementing the most suitable method for their specific needs.

Performance Comparison of Analytical Methods

The choice of analytical method for linalool quantification depends on various factors, including the sample matrix, required sensitivity, and the availability of instrumentation. Below is a summary of the performance characteristics of the GC-MS method with a deuterated internal standard compared to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Validation Parameter	GC-MS with Linalool-d5 (or other deuterated IS)	LC-MS/MS with Internal Standard	HPLC-UV
Linearity (R²)	≥ 0.995[1]	> 0.99[2][3]	0.9975[4]
Linear Range	0.1 - 100 µg/mL[1]	7.5 - 500 ng/mL[2][3]	5 - 200 µg/mL[4]
Limit of Detection (LOD)	0.01 - 0.1 µg/mL[1]	3.5 ng/mL[2][3]	2 µg/mL[4]
Limit of Quantification (LOQ)	Not explicitly stated, but method was validated for precision[3]	7.5 ng/mL[2][3]	Not Specified
Accuracy (% Recovery)	80.23–115.41%[3]	97.1-99.3%[3]	92–112%[4]
Precision (% RSD)	Intra-day: ≤ 12.03%Inter-day: ≤ 11.34%[3]	Not explicitly stated, but method was validated for precision[2][3]	1.85%[5]
Internal Standard Example	Linalool-d5 (or other deuterated Linalool)	trans, trans-Farnesol[2][3]	Not typically used

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method.

GC-MS Method with Linalool-d5 Internal Standard

This protocol is based on established methods for the analysis of volatile compounds in complex matrices using a deuterated internal standard.

a. Sample Preparation:

• Essential Oils: Accurately weigh approximately 10 mg of the essential oil into a 10 mL volumetric flask. Add a known concentration of Linalool-d5 internal standard solution. Dilute to the mark with a suitable solvent such as hexane (B92381) or methanol (B129727) and vortex to ensure homogeneity.[6]

• Plant Material (e.g., Lavender Flowers): Homogenize a known weight of the plant material (e.g., 1 g) in a suitable solvent (e.g., 10 mL of methanol) using a high-speed homogenizer. The Linalool-d5 internal standard should be added to the extraction solvent before homogenization. Sonicate the mixture for 15 minutes, followed by centrifugation at 4000 rpm for 10 minutes. The supernatant is then collected for analysis.[6]

b. GC-MS Conditions:

Parameter	Typical Setting
Gas Chromatograph	Agilent 8890 GC or similar[3]
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent[3]
Carrier Gas	Helium at a constant flow rate (e.g., 1.0 mL/min)[3]
Injector	Splitless mode at 250°C[3]
Oven Temperature Program	Start at 60°C, hold for 2 minutes, ramp to 240°C at 3°C/min[3]
Mass Spectrometer	Triple quadrupole mass spectrometer[3]
Ionization Mode	Electron Ionization (EI) at 70 eV[1]
Acquisition Mode	Selected Ion Monitoring (SIM)[1][7]

c. Selected Ion Monitoring (SIM) Parameters:

For enhanced sensitivity and specificity, monitoring characteristic ions for both linalool and its deuterated internal standard is recommended. The mass-to-charge ratios (m/z) for Linalool-d5 would be shifted by +5 units for fragments containing all five deuterium (B1214612) atoms.

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Linalool	71[1][7]	93[1][7]	121[1][7]
Linalool-d5	76	98	126

Note: The exact m/z values for Linalool-d5 should be confirmed by injecting a standard of the deuterated compound.

Alternative Method 1: LC-MS/MS with Internal Standard

This method is highly selective and sensitive, making it suitable for complex biological matrices like plasma or serum.[3]

a. Sample Preparation (for human serum):

• A simple protein precipitation and liquid-liquid extraction protocol is employed.[2]

• An internal standard, such as trans, trans-farnesol, is added to the serum sample.[2]

b. LC-MS/MS Conditions:

Parameter	Typical Setting
Liquid Chromatograph	Waters ACQUITY UPLC or equivalent[2]
Column	ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent[2]
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile[2]
Gradient	A gradient elution is used to separate the analytes.[2]
Flow Rate	0.37 mL/min[2]
Mass Spectrometer	Waters Xevo TQ-S tandem mass spectrometer[2]
Ionization Mode	Positive Electrospray Ionization (ESI+)[2]
Acquisition Mode	Multiple Reaction Monitoring (MRM)[2]

c. MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Linalool	137.1[2]	95.1[2]
trans, trans-Farnesol (IS)	205.2[2]	149.1[2]

Alternative Method 2: HPLC-UV

A simpler and more accessible method suitable for less complex sample matrices.

a. Sample Preparation:

• Linalool is extracted from the plant sample with the aid of ultrasound.[4]

• Samples are dissolved in a suitable solvent like methanol or acetonitrile.[4]

b. HPLC-UV Conditions:

Parameter	Typical Setting
HPLC System	Standard HPLC with UV detector
Column	Waters RP C18 column (4.6 × 150 mm, 5 μm)[4]
Mobile Phase	Acetonitrile and water (55:45, v/v)[4]
Flow Rate	1.0 mL/min[4]
Detection Wavelength	210 nm[4]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the validation of a GC-MS method for linalool quantification using Linalool-d5 as an internal standard.

GC-MS method validation workflow for linalool.

Conclusion

The GC-MS method employing a deuterated internal standard such as Linalool-d5 offers a robust, accurate, and precise approach for the quantification of linalool in various matrices. While LC-MS/MS provides superior sensitivity for complex biological samples, and HPLC-UV presents a more accessible option for simpler analyses, the GC-MS method with an internal standard remains a gold standard for reliable and defensible quantitative results in many research and development settings. The detailed protocols and comparative data in this guide should enable researchers to make an informed decision on the most appropriate analytical strategy for their linalool quantification needs.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Cross-Validation of LC-MS/MS and GC-MS for Linalool Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of volatile organic compounds like linalool (B1675412) is critical for quality control, pharmacokinetic studies, and ensuring product consistency. Linalool, a naturally occurring terpene alcohol found in many flowers and spice plants, is a common ingredient in fragrances, flavorings, and increasingly, in pharmaceutical preparations due to its potential therapeutic effects. This guide provides a comprehensive cross-validation of two powerful analytical techniques for linalool quantification: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). We present a detailed comparison of their experimental protocols, performance data, and suitability for different sample matrices.

Experimental Protocols

Detailed methodologies for both LC-MS/MS and GC-MS are crucial for reproducible and reliable quantification of linalool. The choice of method often depends on the sample matrix, the required sensitivity, and the available instrumentation.[1]

Linalool Quantification by LC-MS/MS

This method is particularly well-suited for the analysis of linalool in complex biological matrices such as plasma or serum, where high selectivity and sensitivity are required to overcome matrix effects.[1][2]

Sample Preparation (Protein Precipitation):

• Aliquot 100 µL of the sample (e.g., human serum) into a 1.5 mL microcentrifuge tube.[2][3]

• Add 100-200 µL of a protein precipitation solvent, such as acetonitrile (B52724), containing a known concentration of an internal standard (e.g., Linalool-d6).[2][3]

• Vortex the mixture for approximately 5 minutes to ensure thorough mixing and precipitation of proteins.[3][4]

• Centrifuge the tubes at 12,000-14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[2][3][4]

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.[2]

Instrumentation and Conditions:

• Liquid Chromatograph: Waters ACQUITY UPLC I-class or equivalent.[1][2][3]

• Column: A reversed-phase C18 column (e.g., ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm) is commonly used.[1][2][5]

• Mobile Phase: A gradient elution with 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B) is typical.[2][4][5]

• Flow Rate: A flow rate of around 0.4 mL/min is often employed.[1]

• Column Temperature: Maintained at 40°C.[1]

• Mass Spectrometer: A triple-quadrupole mass spectrometer such as a Waters Xevo TQ-S.[1][4][5]

• Ionization Mode: Positive Electrospray Ionization (ESI+).[1]

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[3] The transition for linalool is typically m/z 137.1 → 95.1.[3][4][5]

Linalool Quantification by GC-MS

GC-MS is a robust and cost-effective technique, often favored for the analysis of volatile compounds like linalool in less complex matrices such as essential oils.[2][6]

Sample Preparation:

• For liquid samples like essential oils, dilute the sample in a suitable solvent such as hexane (B92381) or ethanol.[1][7] For solid samples, a solvent extraction may be necessary.[2]

• Add a known concentration of an internal standard (e.g., Linalool-d6).[1][7]

• Vortex the sample to ensure homogeneity.[7]

• For trace analysis, headspace or solid-phase microextraction (SPME) can be employed.[2][8][9]

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.[2][7]

• Column: A non-polar or medium-polar capillary column like a DB-5MS or HP-5ms (30 m x 0.25 mm, 0.25 µm) is typically used.[1][2][7]

• Injector: Split/splitless injector, often operated in splitless mode for trace analysis, with a temperature of around 250°C.[1][2][7]

• Oven Temperature Program: A temperature gradient is used for separation. A typical program starts at 60°C, holds for 2 minutes, then ramps up to 250-280°C.[2][7]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[2][7]

• Mass Spectrometer: Agilent 5977B or equivalent.[2][7]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[1][2]

• Detection Mode: Can be operated in full scan mode for qualitative analysis or Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.[10] Monitored ions for linalool often include m/z 71, 93, and 121.[2][11] For higher selectivity, a triple quadrupole mass spectrometer in MRM mode can be used.[12]

Performance Comparison

The choice between LC-MS/MS and GC-MS for linalool quantification will depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, and throughput. The following table summarizes key validation parameters for both methods based on published data.

Validation Parameter	LC-MS/MS	GC-MS/MS
Linearity (R²)	> 0.99[1][10]	≥ 0.998[1][12]
Linear Range	7.5 - 500 ng/mL[1][10]	0.10 - 10.00 µg/mL[1][12]
Accuracy (% Recovery)	97.1 - 99.3%[1]	80.23 - 115.41%[1][12]
Precision (%RSD)	Method validated for precision[1]	Intra-day: ≤ 12.03%, Inter-day: ≤ 11.34%[1][12]
Limit of Detection (LOD)	3.5 ng/mL[1][10]	Not explicitly stated in direct comparisons, but can be in the low ppb range.[10]
Limit of Quantification (LOQ)	7.5 ng/mL[1][10]	Not explicitly stated in direct comparisons.
Internal Standard	Linalool-d6, trans,trans-Farnesol[1][3][10]	Linalool-d6, Deuterated Linalool ([²H₇]-linalool)[1][7]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for linalool quantification using LC-MS/MS and GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous quantification of terpenes and cannabinoids by reversed-phase LC-APCI-MS/MS in Cannabis sativa L. samples combined with a subsequent chemometric analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ERIC - EJ1327795 - Determination of Linalool in Essential Oils by SPME-GC-MS: Using the Internal Standard Method, Journal of Chemical Education, 2022-Feb [eric.ed.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. hrcak.srce.hr [hrcak.srce.hr]

A Comparative Guide to Method Validation for Linalool Enantiomer Analysis Using Linalool-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the chiral analysis of linalool (B1675412) enantiomers, focusing on a validated Gas Chromatography-Mass Spectrometry (GC-MS) method using a deuterated internal standard, such as Linalool-d5. The accurate quantification of linalool enantiomers, (R)-(-)-linalool and (S)-(+)-linalool, is critical for the quality control of essential oils, flavor and fragrance profiling, and in pharmaceutical research, as different enantiomers can exhibit distinct biological and sensory properties.[1] This document outlines detailed experimental protocols, presents comparative performance data, and includes visualizations to assist in method selection and implementation.

Methodology Comparison: GC-MS vs. HPLC

Gas Chromatography (GC) coupled with Mass Spectrometry (MS) on a chiral stationary phase is the most prevalent and robust technique for the separation and quantification of volatile compounds like linalool enantiomers. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase presents a viable alternative, particularly for non-volatile or thermally labile compounds.

Quantitative Performance

The use of a deuterated internal standard, such as Linalool-d5 or the more commonly cited Linalool-d6, is the gold standard for achieving high accuracy and precision in quantification.[2] The internal standard co-elutes with the analyte and has nearly identical chemical and physical properties, allowing it to compensate for variations in sample preparation and instrument response.[2]

Below is a summary of typical performance characteristics for each method.

Table 1: Performance Characteristics of Chiral GC-MS for Linalool Enantiomer Analysis

Validation Parameter	Typical Performance
Linearity (R²)	≥ 0.98[3][4]
Limit of Detection (LOD)	0.01 mg/L (for related linalool oxides)[5]
Limit of Quantification (LOQ)	0.03 mg/L (for related linalool oxides)[5]
Precision (RSD%)	Retention time drift < 1s[6]
Accuracy (Recovery %)	Data not explicitly found for a full validation with deuterated standard
Resolution (Rs)	> 1.5 (baseline separation)[6]

Table 2: Performance Characteristics of Chiral HPLC for Linalool Enantiomer Analysis

Validation Parameter	Typical Performance
Linearity (R²)	> 0.99[7]
Limit of Detection (LOD)	Low ng/mL range (analyte dependent)
Limit of Quantification (LOQ)	Mid-to-high ng/mL range (analyte dependent)
Precision (RSD%)	< 5%
Accuracy (Recovery %)	92-112%[5]
Resolution (Rs)	> 1.5 (baseline separation)

Note: The data presented is compiled from various sources and may not represent a direct head-to-head comparison under identical conditions.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods.

Chiral Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on established methods for the chiral analysis of linalool in essential oils.[1]

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the essential oil sample.

• Dissolve the sample in 10 mL of a suitable solvent (e.g., hexane).

• Spike the solution with Linalool-d5 (or a similar deuterated standard like Linalool-d6) to a final concentration of 10 µg/mL.

• If the sample contains water, pass the solution through a sodium sulfate (B86663) column to remove moisture.

• Transfer an aliquot to a GC vial for analysis.[1]

2. GC-MS Instrumentation and Conditions:

Parameter	Value
Gas Chromatograph	Agilent 8890 GC system or equivalent[8]
Column	Astec® CHIRALDEX™ B-DM (30 m x 0.25 mm x 0.12 µm) or equivalent chiral column[1][8]
Injection Volume	1 µL
Injector Temperature	250 °C[1][9]
Injection Mode	Split (e.g., 20:1 ratio)[1]
Carrier Gas	Helium at a constant flow of 1.5 mL/min[1][8]
Oven Program	Initial temperature 40°C for 3 min, ramp at 2°C/min to 180°C, hold for 30 min[1][8]
Mass Spectrometer	Agilent 5977B mass spectrometer or equivalent[8]
Ionization Mode	Electron Ionization (EI) at 70 eV[1][9]
Ion Source Temperature	250 °C[1][8]
Mass Scan Range	30–300 amu[1][8]
Data Acquisition Mode	Selected Ion Monitoring (SIM)[1]

Table 3: Selected Ion Monitoring (SIM) Parameters

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Linalool	93	71	121
Linalool-d5/d6	98/99	75/76	126/127
Note: The exact m/z values for the deuterated standard will depend on the specific labeling pattern.

Chiral High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is a generalized procedure for the chiral separation of linalool.

1. Sample Preparation:

• Prepare a stock solution of the sample in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Prepare calibration standards by diluting the stock solution.

• Filter the sample through a 0.45 µm filter before injection.

2. HPLC Instrumentation and Conditions:

Parameter	Value
HPLC System	Standard HPLC system with a UV or PDA detector
Column	Chiral stationary phase column (e.g., polysaccharide-based or macrocyclic glycopeptide-based)
Mobile Phase	A mixture of n-hexane and an alcohol (e.g., isopropanol (B130326) or ethanol) is common for normal-phase chiral separations.
Flow Rate	Typically 1.0 mL/min
Column Temperature	Ambient or controlled (e.g., 25°C)
Detection	UV at 210 nm

Visualizing the Workflow

Diagrams can clarify complex experimental processes and logical flows.

Figure 1. General Analytical Workflow

Figure 2. Method Selection Logic

Conclusion

For the routine and high-throughput analysis of linalool enantiomers in various matrices, a validated chiral GC-MS method with a deuterated internal standard like Linalool-d5 offers superior performance in terms of sensitivity and robustness for volatile compounds. Chiral HPLC provides a valuable alternative, especially for samples that may not be suitable for GC analysis. The choice of method should be guided by the specific analytical requirements, sample matrix, and available instrumentation. The detailed protocols and comparative data in this guide serve as a valuable resource for researchers and professionals in the field to make informed decisions for their analytical needs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. acgpubs.org [acgpubs.org]
• 6. scispec.co.th [scispec.co.th]
• 7. juniperpublishers.com [juniperpublishers.com]
• 8. Dynamics of linalool and its derivatives enantiomers in Camellia sinensis var. Assamica “Hainan dayezhong” - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]

Linalool-d5 as a Gold Standard for Robust Analytical Methodologies

In the precise and demanding world of analytical chemistry, particularly within pharmaceutical research and development, the robustness of an analytical method is paramount. A robust method consistently delivers accurate and reliable results despite minor variations in experimental conditions. The use of a stable isotope-labeled internal standard is a cornerstone of robust quantitative analysis, and Linalool-d5, a deuterated analog of the terpene alcohol linalool (B1675412), has emerged as a superior choice for this purpose. This guide provides a comprehensive comparison of analytical methods for linalool quantification, highlighting the advantages of using Linalool-d5 and presenting supporting experimental data.

The Superiority of Isotope-Labeled Internal Standards

The ideal internal standard (IS) should mimic the chemical and physical properties of the analyte as closely as possible to compensate for variations during sample preparation, injection, and analysis.[1] Stable isotope-labeled (SIL) internal standards, such as Linalool-d5, are considered the "gold standard" because they are structurally identical to the analyte, with the only difference being the presence of heavier isotopes.[1] This near-perfect chemical match ensures that the analyte and the internal standard behave almost identically during extraction, chromatography, and ionization, leading to more accurate and precise quantification.[2]

In contrast, non-isotopic internal standards, such as structural analogs (e.g., borneol, terpineol) or compounds with different retention times, may not fully compensate for matrix effects or variations in instrument response, potentially leading to less accurate results.[1][3]

Performance Comparison of Analytical Methods for Linalool Quantification

The choice of analytical technique for linalool quantification often comes down to Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Both are powerful methods, and the selection depends on factors like the sample matrix, required sensitivity, and the specific goals of the analysis.[4]

The following tables summarize the performance characteristics of various analytical methods for linalool quantification. While specific data for Linalool-d5 is not always available in publicly accessible literature, the data for Linalool-d6, a very close deuterated analog, provides a strong benchmark for the expected performance of Linalool-d5.

Table 1: Performance Characteristics of Linalool Quantification Methods

Analyte	Internal Standard	Analytical Method	Linearity (R²)	Linear Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Linalool	Not Specified	GC-MS	≥ 0.98	5 - 100 ppb	1 ppb	Not Specified
Linalool	Not Specified	GC-MS/MS	≥ 0.998	0.10 - 10.00 µg/mL	Not Specified	Not Specified
Linalool	trans,trans-Farnesol	LC-MS/MS	> 0.99	7.5 - 500 ng/mL	3.5 ng/mL	7.5 ng/mL
Linalool	Not Specified	HPLC-UV	0.9975	5 - 200 µg/mL	2 µg/mL	Not Specified

Note: The use of a deuterated analog like Linalool-d5 is expected to provide high linearity (R² > 0.99) and low detection limits, comparable to or exceeding the performance of other internal standards.[3]

Table 2: Comparison of Validation Parameters for Linalool Quantification using Different Internal Standards

Validation Parameter	GC-MS/MS with Deuterated Linalool (e.g., Linalool-d6)	LC-MS/MS with trans,trans-Farnesol
Linearity (R²)	≥ 0.998[5]	> 0.99[6]
Linear Range	0.10–10.00 μg/mL[5]	7.5–500 ng/mL[6]
Accuracy (% Recovery)	80.23–115.41%[5]	97.1-99.3%[7]
Precision (RSD)	Intra-day: ≤ 12.03% Inter-day: ≤ 11.34%[5]	Not explicitly stated, but method was validated for precision[6]
Limit of Detection (LOD)	Not explicitly stated	3.5 ng/mL[6]
Limit of Quantification (LOQ)	Not explicitly stated	7.5 ng/mL[6]

Experimental Protocols

Detailed and robust experimental protocols are essential for reproducible and reliable results. Below are representative protocols for the quantification of linalool using GC-MS and LC-MS/MS with an internal standard.

GC-MS Method for Linalool Quantification

This method is well-suited for the analysis of volatile compounds like linalool in matrices such as essential oils.[4]

1. Sample Preparation:

• Prepare a stock solution of linalool and the internal standard (e.g., Linalool-d5) in a high-purity solvent like methanol (B129727) or ethanol.[3]

• Create a series of calibration standards by serially diluting the linalool stock solution to cover the desired concentration range. Each standard should contain a constant concentration of the internal standard.[3]

• For solid or semi-solid samples, an extraction step such as solvent extraction, solid-phase microextraction (SPME), or steam distillation is necessary.[3]

• Mix an aliquot of the sample extract with the internal standard solution before GC-MS analysis.[3]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a mass selective detector (MSD).

• Column: A non-polar or medium-polar capillary column (e.g., DB-5ms, HP-5ms) is typically used.[3]

• Carrier Gas: Helium at a constant flow rate.[3]

• Oven Temperature Program: A temperature gradient is employed to separate the analytes. A typical program might start at a low temperature (e.g., 60°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 240°C).[3]

• Mass Spectrometer: Operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity by monitoring specific ions for linalool and the internal standard.[3]

GC-MS workflow for linalool quantification.

LC-MS/MS Method for Linalool Quantification in Human Serum

This method is highly sensitive and selective, making it suitable for analyzing linalool in complex biological matrices.[6]

1. Sample Preparation (Protein Precipitation):

• To a 100 µL serum sample, add 200 µL of acetonitrile (B52724) containing the internal standard (e.g., Linalool-d5).

• Vortex the mixture to precipitate proteins.

• Centrifuge to pellet the precipitated proteins.

• Analyze the supernatant.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[6]

• Column: A reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm).[6]

• Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid.[6]

• Flow Rate: 0.37 mL/min.[6]

• Mass Spectrometer: A tandem mass spectrometer operating in positive electrospray ionization (ESI+) mode.[6]

• Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both linalool and the internal standard. For linalool, a common transition is m/z 137.1 → 95.1.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Development of a Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS) Method for Characterizing Linalool Oral Pharmacokinetics in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. media.doterra.com [media.doterra.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling Linalool-d5

This guide provides immediate and essential safety and logistical information for researchers, scientists, and drug development professionals handling Linalool-d5. Adherence to these procedures is critical for ensuring personnel safety and regulatory compliance in a laboratory setting.

Hazard Identification and Personal Protective Equipment (PPE)

Linalool-d5, a deuterated form of Linalool, should be handled with the same precautions as its non-deuterated counterpart. Linalool is classified as a combustible liquid that can cause skin and eye irritation, and may lead to an allergic skin reaction.[1][2] Therefore, the use of appropriate personal protective equipment is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)

PPE Category	Item	Specifications
Eye Protection	Safety Glasses with Side Shields or Goggles	Must be worn at all times to prevent splashes to the eyes.
Hand Protection	Nitrile Gloves	Inspect for tears or holes before use. Change frequently and immediately if contaminated.
Body Protection	Flame-Resistant Laboratory Coat	A lab coat made of 100% cotton or other flame-resistant material is recommended. Avoid synthetic materials that can melt.[1]
Footwear	Closed-Toe Shoes	Must fully cover the feet to protect against spills.
Respiratory Protection	Chemical Fume Hood	Always handle Linalool-d5 in a properly functioning chemical fume hood to avoid the buildup of flammable vapors.[1]

Safe Handling and Operational Plan

Safe handling practices are crucial for minimizing the risks associated with Linalool-d5.

Storage:

• Store in a cool, dry, and well-ventilated place.[3]

• Keep containers tightly closed and sealed when not in use.[1][3]

• Store in a designated flammable liquids storage cabinet.[1]

• Keep away from incompatible materials such as strong oxidizing agents, bases, and strong acids.[4]

Handling:

• Avoid contact with skin, eyes, and clothing.[5]

• Do not breathe vapors or mists.[3]

• Prevent the formation of explosive mixtures with air by handling away from heat, sparks, open flames, and other ignition sources.[2][6]

• Use bonding and grounding to prevent static discharge during transfers.[1]

• Never heat Linalool-d5 with an open flame. Use safer alternatives like steam baths, heating mantles, or oil baths.[1]

Emergency Procedures

Table 2: First-Aid Measures

Exposure Route	Procedure
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[1]
Skin Contact	Remove contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation or a rash occurs, get medical advice.[4]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide respiratory support and seek medical attention.[1]
Ingestion	Do not induce vomiting. Clean mouth with water and drink plenty of water afterwards. Seek medical attention.[4]

In case of a fire, use a dry chemical, foam, or carbon dioxide extinguisher. Do not use a water jet. For larger fires, evacuate the area and activate the fire alarm.[1]

Spill and Disposal Plan

Proper disposal of Linalool-d5 and contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Spill Response:

• Evacuate and Ventilate: Ensure the area is well-ventilated and restrict access.

• Eliminate Ignition Sources: Remove any potential sources of ignition from the immediate area.

• Absorb the Spill: Use an inert absorbent material, such as vermiculite (B1170534) or dry sand, to contain and absorb the spilled liquid. Do not use combustible materials like paper towels for large spills.[7]

• Collect and Containerize: Carefully collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal.

• Decontaminate the Area: Clean the spill area with soap and water.

Waste Disposal:

• Collect waste Linalool-d5 in a dedicated, properly labeled, and sealed hazardous waste container.[7]

• The container should be made of a material compatible with organic solvents.

• Label the waste container as "Hazardous Waste," "Flammable," and list the chemical contents.[1]

• Store the waste container in a designated satellite accumulation area, away from ignition sources and incompatible materials.

• Arrange for disposal through your institution's Environmental Health and Safety (EHS) office.[7]

• Never pour Linalool-d5 down the drain or dispose of it in regular trash. [7]

Experimental Workflow and Logic Diagrams

Caption: Workflow for the safe handling of Linalool-d5.

Caption: Procedural flow for the disposal of Linalool-d5 waste.

References

• 1. benchchem.com [benchchem.com]
• 2. download.basf.com [download.basf.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. fishersci.com [fishersci.com]
• 5. directpcw.com [directpcw.com]
• 6. carlroth.com [carlroth.com]
• 7. benchchem.com [benchchem.com]